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N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea Documentation Hub

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  • Product: N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea
  • CAS: 545353-41-1

Core Science & Biosynthesis

Foundational

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea: A Technical Monograph on Diarylurea Scaffolds

Executive Summary N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (also known as 1-(4-acetylphenyl)-3-(3-chlorophenyl)urea) represents a critical structural motif in medicinal chemistry, specifically within the diarylurea cla...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (also known as 1-(4-acetylphenyl)-3-(3-chlorophenyl)urea) represents a critical structural motif in medicinal chemistry, specifically within the diarylurea class. This scaffold is renowned for its dual utility as a Type II kinase inhibitor pharmacophore in oncology and as a cytokinin mimic in agrochemistry.

This guide provides a comprehensive technical analysis of the compound's chemical structure, synthesis, and biological properties. It is designed for researchers investigating structure-activity relationships (SAR) in kinase drug discovery (e.g., VEGFR, p38 MAPK, Raf) and plant growth regulation.

Chemical Structure & Properties[1][2][3][4][5][6]

Identity & Physicochemical Profile

The compound consists of two phenyl rings linked by a urea bridge. The electronic environment is modulated by an electron-withdrawing acetyl group at the para-position of one ring and a lipophilic chlorine atom at the meta-position of the other.

PropertyValue / Description
IUPAC Name 1-(4-acetylphenyl)-3-(3-chlorophenyl)urea
CAS Number 545353-41-1
Molecular Formula C₁₅H₁₃ClN₂O₂
Molecular Weight 288.73 g/mol
SMILES CC(=O)c1ccc(NC(=O)Nc2cccc(Cl)c2)cc1
LogP (Predicted) ~3.2 - 3.5 (Lipophilic)
H-Bond Donors 2 (Urea NH groups)
H-Bond Acceptors 2 (Urea Carbonyl, Acetyl Carbonyl)
Solubility Low in water; Soluble in DMSO, DMF, THF
Structural Analysis[5]
  • The Urea Bridge: The central -NH-CO-NH- moiety is planar due to resonance delocalization. It serves as a rigid linker that orients the two aromatic rings.

  • Electronic Effects:

    • 4-Acetyl Group: A strong electron-withdrawing group (EWG) at the para position increases the acidity of the adjacent urea proton. This enhances the hydrogen-bond donating capability of the urea, which is critical for binding to the "Glu-out" or "Asp-out" residues in kinase active sites.

    • 3-Chloro Group: The meta-chlorine atom provides lipophilicity and fills hydrophobic pockets (e.g., the gatekeeper region in kinases) without imposing the steric clash often seen with ortho substituents.

Synthesis Methodology

Retrosynthetic Analysis

The most efficient route to unsymmetrical diarylureas is the nucleophilic addition of an aniline derivative to an aryl isocyanate. This method is preferred over phosgene-based routes due to milder conditions and higher yields.

Pathway: 4-Aminoacetophenone + 3-Chlorophenyl isocyanate → N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

Detailed Experimental Protocol

Note: All reactions should be performed in a fume hood due to the toxicity of isocyanates.

Reagents:

  • 4-Aminoacetophenone (1.0 eq)

  • 3-Chlorophenyl isocyanate (1.1 eq)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

  • Hexane (for precipitation)

Step-by-Step Procedure:

  • Preparation: Dissolve 4-Aminoacetophenone (10 mmol, 1.35 g) in anhydrous DCM (20 mL) in a round-bottom flask equipped with a magnetic stir bar. Ensure the system is under an inert atmosphere (N₂ or Ar) to prevent isocyanate hydrolysis.

  • Addition: Add 3-Chlorophenyl isocyanate (11 mmol, 1.69 g) dropwise to the stirring solution at room temperature (25°C).

    • Observation: A precipitate typically begins to form within 10–30 minutes as the urea product is less soluble than the starting materials.

  • Reaction: Stir the mixture for 4–12 hours. Monitor progress via Thin Layer Chromatography (TLC) using 1:1 Hexane:Ethyl Acetate. The starting aniline spot should disappear.

  • Work-up:

    • If a solid has formed: Filter the precipitate under vacuum. Wash the filter cake with cold DCM (2 x 5 mL) followed by Hexane (2 x 10 mL) to remove unreacted isocyanate.

    • If no solid forms: Concentrate the solvent to ~5 mL under reduced pressure, then add Hexane (20 mL) to induce precipitation.

  • Purification: Recrystallize the crude solid from hot Ethanol or an Ethanol/Water mixture if high purity (>99%) is required for biological assays.

  • Drying: Dry the solid in a vacuum oven at 50°C for 4 hours.

Visualization of Synthesis Logic

Synthesis Aniline 4-Aminoacetophenone (Nucleophile) Intermediate Transition State (Nucleophilic Attack) Aniline->Intermediate DCM, 25°C Isocyanate 3-Chlorophenyl Isocyanate (Electrophile) Isocyanate->Intermediate Product N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (Precipitate) Intermediate->Product -H shift

Figure 1: Reaction pathway for the synthesis of the target diarylurea via isocyanate addition.

Biological Mechanism & Applications[6]

Kinase Inhibition (Type II)

Diarylureas are the scaffold backbone for several approved kinase inhibitors (e.g., Sorafenib, Regorafenib). They typically function as Type II inhibitors , binding to the kinase in its inactive (DFG-out) conformation.[1]

  • Mechanism: The urea moiety acts as a "hydrogen bond anchor."

    • The two NH protons form H-bonds with the conserved Glutamate (Glu) residue in the αC-helix and the Aspartate (Asp) of the DFG motif.

    • The 3-chlorophenyl ring occupies the hydrophobic pocket created by the movement of the activation loop.

    • The 4-acetylphenyl group extends towards the solvent front or interacts with the hinge region.

Cytokinin Activity

Substituted diarylureas (e.g., Thidiazuron) exhibit strong cytokinin-like activity in plant tissue culture.

  • Mechanism: They inhibit Cytokinin Oxidase/Dehydrogenase (CKX), the enzyme responsible for degrading natural cytokinins, or bind directly to cytokinin receptors (HKs).

  • SAR Note: Electron-withdrawing groups (like acetyl and chloro) on the phenyl rings often enhance biological potency by preventing rapid metabolic degradation.

Visualization of Kinase Binding Mode

BindingMode Kinase Kinase Active Site (DFG-out Conformation) Glu Glu Residue (αC-helix) Kinase->Glu Asp Asp Residue (DFG motif) Kinase->Asp Pocket Hydrophobic Pocket Kinase->Pocket Urea Urea Bridge (H-Bond Donor) Urea->Glu H-Bond Urea->Asp H-Bond Cl_Ring 3-Chlorophenyl Ring (Lipophilic) Cl_Ring->Pocket Van der Waals Ac_Ring 4-Acetylphenyl Ring (Solvent Exposed) Ac_Ring->Kinase Hinge Interaction

Figure 2: Schematic representation of the diarylurea binding mode in a typical kinase active site.

Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using the following analytical parameters.

Proton NMR (¹H NMR) - Predicted Shifts (DMSO-d₆)
  • δ 9.0–9.5 ppm (2H, s): Two broad singlets corresponding to the urea NH protons. The NH adjacent to the electron-poor 4-acetyl ring will likely be more downfield.

  • δ 7.9 ppm (2H, d): Protons ortho to the acetyl group (deshielded).

  • δ 7.6 ppm (2H, d): Protons meta to the acetyl group.

  • δ 7.7 ppm (1H, s): Proton at position 2 of the 3-chlorophenyl ring.

  • δ 7.2–7.4 ppm (3H, m): Remaining protons on the 3-chlorophenyl ring.

  • δ 2.5 ppm (3H, s): Methyl protons of the acetyl group.

Mass Spectrometry (ESI-MS)
  • Expected [M+H]⁺: 289.05 m/z

  • Expected [M-H]⁻: 287.04 m/z

  • Isotope Pattern: A characteristic 3:1 ratio for the M and M+2 peaks due to the ³⁵Cl/³⁷Cl isotopes.

IR Spectroscopy
  • 3250–3350 cm⁻¹: N-H stretch (medium, broad).

  • 1680 cm⁻¹: C=O stretch (Acetyl ketone).

  • 1640–1650 cm⁻¹: C=O stretch (Urea amide I).

References

  • Wilhelm, S. et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery. Link

  • Dumas, J. (2000). Protein kinase inhibitors: emerging pharmacophores with a new mechanism of action.
  • Bruce, I. et al. (2004). Bioactive Phenylureas as Kinase Inhibitors. Journal of Medicinal Chemistry.
  • Mok, M.C. et al. (2000). Cytokinin activity of N-phenyl-N'-(2-chloro-4-pyridyl)
  • BindingDB. (2024). Entry for 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea and analogs. Link

  • Sigma-Aldrich. (2024). Product Specification: N-(4-ACETYLPHENYL)-N'-(3-CHLOROPHENYL)UREA. Link

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Properties of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the thermodynamic properties of the compound N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of the compound N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (CAS Number: 545353-41-1). While specific experimental data for this molecule is not extensively available in public literature, this document outlines the critical thermodynamic parameters for its characterization, drawing upon data from structurally similar urea derivatives. Furthermore, it details the established experimental protocols, including Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), necessary for a thorough thermodynamic evaluation. This guide is intended to serve as a foundational resource for researchers in drug development and materials science, enabling them to establish a robust thermodynamic profile for this and similar compounds, which is crucial for predicting stability, solubility, and bioavailability.

Introduction: The Significance of Thermodynamic Profiling in Drug Development

The thermodynamic properties of an active pharmaceutical ingredient (API) are fundamental to its behavior and efficacy. Parameters such as melting point, heat of fusion, and thermal stability directly influence formulation strategies, manufacturing processes, and the ultimate bioavailability of the drug product. N-aryl ureas constitute a class of compounds with significant biological activity, often explored for their potential as kinase inhibitors and anticancer agents. A thorough understanding of their thermodynamic landscape is therefore a prerequisite for successful drug development.

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, with its distinct functional groups, is expected to exhibit a unique set of intermolecular interactions that govern its solid-state properties. This guide will delve into the theoretical underpinnings and practical methodologies for elucidating these properties.

Molecular Structure and Physicochemical Properties

A foundational understanding of the molecule's structure is essential for interpreting its thermodynamic behavior.

PropertyValue/InformationSource
Chemical Name N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea-
CAS Number 545353-41-1
Molecular Formula C15H13ClN2O2
Molecular Weight 288.73 g/mol [1]
SMILES CC(=O)c1ccc(NC(=O)Nc2cccc(Cl)c2)cc1[2][3]
InChI Key UAUZMDODFFNVLK-UHFFFAOYSA-N[2][3]

The presence of the urea linkage, aromatic rings, a chloro-substituent, and an acetyl group suggests the potential for a complex network of hydrogen bonds and other non-covalent interactions, significantly influencing its crystal packing and, consequently, its thermodynamic properties. Analysis of a similar compound, N-(4-acetylphenyl)-N′-(4-fluorophenyl)urea, reveals that molecules are linked by strong N—H⋯O hydrogen bonds.[4][5]

Synthesis of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

A reliable synthesis route is the first step in obtaining the material for thermodynamic characterization. A common method for the synthesis of N,N'-disubstituted ureas involves the reaction of an isocyanate with an amine or, alternatively, the reaction of a primary amine with a carbamoyl chloride or a similar activating agent. A patent for the synthesis of related urea derivatives describes a method using phenyl carbamates as intermediates, which are then reacted with an amine in dimethyl sulfoxide (DMSO) at ambient temperature to produce the urea in high yield.[6]

Diagram of the logical workflow for synthesis and characterization.

G cluster_synthesis Synthesis cluster_purification Purification cluster_characterization Thermodynamic Characterization 4-aminoacetophenone 4-aminoacetophenone Reaction Reaction 4-aminoacetophenone->Reaction 3-chlorophenyl_isocyanate 3-chlorophenyl_isocyanate 3-chlorophenyl_isocyanate->Reaction Crude_Product Crude_Product Reaction->Crude_Product Recrystallization Recrystallization Crude_Product->Recrystallization Pure_Compound Pure_Compound Recrystallization->Pure_Compound DSC DSC Pure_Compound->DSC TGA TGA Pure_Compound->TGA Solubility_Studies Solubility_Studies Pure_Compound->Solubility_Studies

Caption: Workflow from synthesis to thermodynamic analysis.

Thermal Analysis: Unveiling Solid-State Behavior

Thermal analysis techniques are paramount for characterizing the thermodynamic properties of a solid material.

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[7] It provides critical information on melting point, enthalpy of fusion, and can reveal the presence of polymorphs, solvates, or impurities.

Experimental Protocol: DSC Analysis

  • Sample Preparation: Accurately weigh 3-5 mg of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea into a standard aluminum DSC pan.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

  • Temperature Program:

    • Equilibrate the sample at 25 °C.

    • Ramp the temperature from 25 °C to a temperature above the expected melting point (e.g., 300 °C) at a constant heating rate (e.g., 10 °C/min).

    • Maintain a constant flow of an inert gas, such as nitrogen, to provide a stable thermal environment.

  • Data Analysis: The resulting thermogram will show an endothermic peak corresponding to the melting of the substance. The peak onset temperature is taken as the melting point (Tm), and the area under the peak corresponds to the enthalpy of fusion (ΔHfus).

Interpreting the DSC Thermogram

The shape and position of the melting endotherm provide valuable insights. A sharp, single peak indicates a pure, crystalline material. Broad peaks or the presence of multiple peaks may suggest impurities or the existence of different polymorphic forms. For comparison, the melting point of the structurally similar N-(4-chlorophenyl)-N'-(4-methylphenyl)urea is reported to be in the range of 298-300 °C.[8] The enthalpy of fusion for N'-(4-chlorophenyl)-N,N-dimethyl-urea has been reported as 29.3 kJ/mol.[9]

Diagram illustrating the DSC analysis workflow.

DSC_Workflow Sample_Preparation Sample Weighing (3-5 mg) DSC_Instrument Instrument Loading (Sample & Reference Pans) Sample_Preparation->DSC_Instrument Heating_Program Controlled Heating (e.g., 10 °C/min) DSC_Instrument->Heating_Program Data_Acquisition Heat Flow vs. Temperature Heating_Program->Data_Acquisition Analysis Determine Tm and ΔHfus Data_Acquisition->Analysis

Caption: Step-by-step process of DSC analysis.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[10] This technique is essential for determining the thermal stability and decomposition profile of a compound.

Experimental Protocol: TGA Analysis

  • Sample Preparation: Place a known amount of the sample (typically 5-10 mg) into a TGA pan.

  • Instrument Setup: Position the pan in the TGA furnace.

  • Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a controlled rate (e.g., 10 °C/min) under a continuous flow of an inert (e.g., nitrogen) or reactive (e.g., air) gas.

  • Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The onset of significant weight loss indicates the beginning of thermal decomposition. The decomposition of urea is known to be a complex process, potentially involving the formation of biuret and triuret as intermediates before complete decomposition.[11][12]

Expected TGA Profile

For N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, a stable baseline is expected until the onset of decomposition. The decomposition temperature will be a key indicator of its thermal stability. The final residual mass at the end of the experiment can provide information about any non-volatile decomposition products.

Solubility Studies: A Key Parameter for Bioavailability

The solubility of an API in various solvents is a critical factor influencing its absorption and bioavailability. For urea derivatives, solubility is often higher in polar aprotic solvents. For instance, 1,3-diphenylurea is soluble in DMSO and dimethylformamide.

Experimental Protocol: Equilibrium Solubility Measurement

  • Solvent Selection: Choose a range of pharmaceutically relevant solvents (e.g., water, ethanol, acetone, DMSO, and various buffer solutions at different pH values).

  • Sample Preparation: Add an excess amount of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea to a known volume of each solvent in a sealed vial.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Sample Analysis: After equilibration, centrifuge the samples to separate the undissolved solid. Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Data Presentation

The solubility data should be presented in a clear, tabular format.

SolventTemperature (°C)Solubility (mg/mL)
Water25To be determined
Ethanol25To be determined
Acetone25To be determined
DMSO25To be determined
pH 7.4 Buffer37To be determined

Conclusion and Future Directions

This guide has outlined the essential thermodynamic properties of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea and provided detailed methodologies for their experimental determination. While specific experimental values for this compound are not yet widely reported, the protocols and comparative data presented here offer a robust framework for its comprehensive characterization. Future work should focus on executing these experiments to generate a complete thermodynamic profile. Furthermore, studies into the crystalline structure through X-ray diffraction would provide invaluable context for the observed thermodynamic behavior, leading to a more profound understanding of this promising class of compounds.

References

  • Celik, I., Atioglu, Z., Ordu, G., Gezegen, H., & Akkurt, M. (2018). N-(4-Acetylphenyl)-N′-(4-fluorophenyl)urea.
  • Golcienė, B., Voskienė, A., & Mickevičius, V. (2023). Synthesis of novel N-(4-acetylphenyl)imidazole and dihydropyrimidine derivatives.
  • ADMATEL. (n.d.). Thermogravimetric analysis (TGA). Retrieved from [Link]

  • BindingDB. (n.d.). BDBM76312 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Urea (CAS 57-13-6). Retrieved from [Link]

  • Celik, I., Atioglu, Z., Ordu, G., Gezegen, H., & Akkurt, M. (2018). data reports N-(4-Acetylphenyl)-N00-(4-fluorophenyl)urea.
  • Google Patents. (n.d.). US5925762A - Practical synthesis of urea derivatives.
  • BindingDB. (n.d.). BDBM76312 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea. Retrieved from [Link]

  • BindingDB. (n.d.). BDBM76312 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea. Retrieved from [Link]

  • NIST. (n.d.). Urea, N'-(4-chlorophenyl)-N,N-dimethyl-. Retrieved from [Link]

  • NIST. (n.d.). Urea, N'-(4-chlorophenyl)-N,N-dimethyl-. Retrieved from [Link]

  • NIST. (n.d.). Urea, N'-(4-chlorophenyl)-N,N-dimethyl-. Retrieved from [Link]

  • O'Neill, M. J. (1964). The analysis of a temperature-controlled scanning calorimeter. Analytical Chemistry, 36(7), 1238-1245.
  • Ganea, R., & Crisan, M. (2010). Considerations on the thermal decomposition of urea. Revue Roumaine de Chimie, 55(11-12), 841-845.
  • Schaber, P. M., Colson, J., Higgins, S., Thielen, D., Anspach, B., & Brauer, J. (2004). Thermal decomposition of urea in an open reaction vessel. Thermochimica Acta, 424(1-2), 131-142.

Sources

Foundational

predicted metabolic pathways for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

This guide provides a comprehensive, predictive technical analysis of the metabolic pathways for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea . As this specific molecule is a structural analog of known diarylurea kinase in...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, predictive technical analysis of the metabolic pathways for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea . As this specific molecule is a structural analog of known diarylurea kinase inhibitors (e.g., Sorafenib) and agrochemicals (e.g., substituted phenylureas), the metabolic predictions are grounded in established structure-metabolism relationships (SMR), fragment-based toxicity data, and enzymatic catalysis principles.

Executive Summary

Compound Class: Diarylurea Predicted Application: Kinase Inhibitor (Type II), Cytokinin analog, or Agrochemical. Metabolic Stability: Moderate to High. The urea bridge provides stability against rapid hydrolysis, but the terminal functional groups (acetyl, chlorophenyl) serve as primary sites for Phase I modification.

The metabolism of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is predicted to proceed via three distinct vectors:

  • Ketone Reduction (Major): Stereoselective reduction of the acetyl group to a secondary alcohol, followed by Phase II conjugation.

  • Aromatic Hydroxylation (Minor): CYP450-mediated oxidation of the phenyl rings, heavily influenced by the directing effects of the chlorine and urea substituents.

  • Urea Hydrolysis (Toxicological): Cleavage of the urea bridge to release 3-chloroaniline and 4-aminoacetophenone, a pathway with significant toxicological implications (e.g., methemoglobinemia).

Physicochemical & Structural Analysis

To predict the pathway accurately, we must analyze the electronic environment of the molecule.

MoietyElectronic EffectMetabolic Implication
Urea Bridge Neutral/StabilizingGenerally resistant to hydrolysis in plasma; susceptible to hepatic amidases. Acts as a scaffold.
4-Acetylphenyl Electron Withdrawing (-M, -I)Deactivates the phenyl ring toward CYP oxidation. The ketone is a "soft spot" for Carbonyl Reductases (CBR) and Aldo-Keto Reductases (AKR).
3-Chlorophenyl Inductive Withdrawal (-I)Deactivates the ring but directs CYP oxidation to the para (4') or ortho (2', 6') positions relative to the urea nitrogen.

Detailed Metabolic Pathways

Pathway A: Phase I Functionalization
A1. Carbonyl Reduction (Dominant Route)

The acetyl group at the 4-position is the most metabolically labile site. Cytosolic enzymes, specifically Carbonyl Reductase 1 (CBR1) and members of the Aldo-Keto Reductase (AKR1C) family, will reduce the ketone to a chiral secondary alcohol.

  • Reaction: Ketone

    
     Secondary Alcohol
    
  • Metabolite: N-(4-(1-hydroxyethyl)phenyl)-N'-(3-chlorophenyl)urea.

  • Significance: This increases polarity significantly and creates a handle for Phase II glucuronidation.

A2. Aromatic Hydroxylation

Despite the electron-withdrawing nature of the substituents, high-turnover CYPs (CYP3A4, CYP2C9) may force oxidation.

  • Site 1 (3-Chlorophenyl Ring): The 4-position (para to urea) is sterically accessible.

    • Metabolite:[1] 4'-Hydroxy-3'-chlorophenyl derivative.

  • Site 2 (4-Acetylphenyl Ring): Less likely due to the strong electron-withdrawing acetyl group.

Pathway B: Phase II Conjugation

The Phase I metabolites undergo rapid conjugation to facilitate excretion.

  • Glucuronidation (UGTs): The secondary alcohol formed in Pathway A1 is a prime substrate for UGT1A1 and UGT2B7.

  • Sulfation (SULTs): Phenolic metabolites from Pathway A2 will likely undergo sulfation.

Pathway C: Hydrolytic Cleavage (The "Toxic Spike")

While urea bridges are stable, high concentrations or specific amidase activity can cleave the molecule. This is critical for safety assessment.

  • Enzyme: Carboxylesterase / Amidase.

  • Products:

    • 3-Chloroaniline: A known toxin. It undergoes N-hydroxylation to form reactive intermediates capable of binding hemoglobin (MetHb formation).

    • 4-Aminoacetophenone: Relatively benign, excreted as N-acetylated or glucuronidated conjugates.

Pathway Visualization (Graphviz)

The following diagram maps the parent compound to its predicted metabolites, distinguishing between bioactivation (Phase I) and clearance (Phase II) pathways.

MetabolicPathway Parent Parent Compound N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea Alcohol M1: Alcohol Metabolite (Ketone Reduction) Parent->Alcohol CBR1 / AKR1C (Reduction) Phenol M2: Hydroxylated Metabolite (Ring Oxidation) Parent->Phenol CYP3A4 / CYP2C9 (Hydroxylation) Aniline M3: 3-Chloroaniline (Toxicological Concern) Parent->Aniline Amidase (Hydrolysis) AminoAcet M4: 4-Aminoacetophenone Parent->AminoAcet Amidase Glucuronide_Alc M5: O-Glucuronide (Excreted) Alcohol->Glucuronide_Alc UGT (Glucuronidation) Sulfate_Phen M6: O-Sulfate (Excreted) Phenol->Sulfate_Phen SULT (Sulfation) Acetanilide M7: 3-Chloroacetanilide (Detoxified) Aniline->Acetanilide NAT1/2 (Acetylation)

Figure 1: Predicted metabolic tree for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea. Yellow nodes indicate Phase I modification; Green nodes indicate Phase II clearance; Red nodes indicate potential toxicological liabilities.

Experimental Validation Protocol

To validate these predictions, the following "Self-Validating" experimental workflow is recommended. This protocol moves beyond simple observation to mechanistic confirmation.

Workflow: Metabolite Identification & Stability
StepProcedureKey Parameter / Logic
1. Incubation System Liver Microsomes (HLM) vs. Cytosol Why: Microsomes contain CYPs/UGTs; Cytosol contains CBR/AKR. Protocol: Incubate 10 µM parent in both fractions + NADPH. Comparison reveals if reduction (cytosolic) dominates oxidation (microsomal).
2. Hydrolysis Check Plasma Stability Assay Why: Rule out rapid degradation. Protocol: Incubate in human/rat plasma for 4h. Monitor disappearance of parent and appearance of 3-chloroaniline via LC-MS.
3. Metabolite Trapping GSH Trapping Assay Why: Detect reactive quinone-imines derived from 3-chloroaniline. Protocol: Add Glutathione (GSH) to microsomal incubation. Look for [M+GSH]+ adducts in Mass Spec.
4. Analytical Method High-Res LC-MS/MS (Q-TOF) Why: Exact mass is required to distinguish Hydroxylation (+16 Da) from Reduction (+2 Da). Target: Look for m/z transitions corresponding to the loss of glucuronic acid (-176 Da).
Experimental Logic Diagram

ExpWorkflow cluster_systems Incubation Systems Sample Test Compound (10 µM) HLM Microsomes (CYP/UGT) Sample->HLM Cyt Cytosol (CBR/AKR) Sample->Cyt Plasma Plasma (Esterases) Sample->Plasma Analysis LC-MS/MS (Q-TOF Analysis) HLM->Analysis Cyt->Analysis Plasma->Analysis Outcome1 Oxidative Mets (+16 Da) Analysis->Outcome1 CYP Activity Outcome2 Reductive Mets (+2 Da) Analysis->Outcome2 AKR Activity Outcome3 Hydrolysis (Fragment Ions) Analysis->Outcome3 Instability

Figure 2: Decision-tree workflow for validating metabolic stability and metabolite identity.

Toxicological Implications[2][3]

The presence of the 3-chlorophenyl moiety requires specific vigilance during drug development.

  • Aniline Toxicity: If the urea bond is cleaved, 3-chloroaniline is released. 3-chloroaniline is a potent methemoglobinemia inducer. It is metabolized to 4-amino-2-chlorophenol and can undergo N-oxidation to form ferrihemoglobin-forming hydroxylamines.

  • Reactive Metabolites: While the parent urea is likely stable, the downstream metabolites of the aniline fragment can form covalent bonds with hepatic proteins, potentially leading to idiosyncratic drug-induced liver injury (DILI).

Recommendation: Monitor methemoglobin levels in early in vivo rodent studies. Ensure the urea linkage is robust against plasma esterases to minimize free aniline release.

References

  • Metabolism of Diarylureas (Sorafenib Model)

    • Title: Sorafenib: A Review of its Pharmacokinetics and Metabolic Profile.
    • Source: National Institutes of Health (NIH) / PubMed
    • URL:[Link] (Search: Sorafenib metabolism diarylurea)

  • 3-Chloroaniline Toxicology

    • Title: 3-Chloroaniline - PubChem Compound Summary.
    • Source: National Center for Biotechnology Inform
    • URL:[Link]

  • Ketone Reduction Pathways

    • Title: Enzymology of Carbonyl Reductases and their Role in Drug Metabolism.
    • Source: Drug Metabolism Reviews
    • URL:[Link]

  • 4-Aminoacetophenone Properties

    • Title: 4-Aminoacetophenone Product Information.[2][3][4][5][6]

    • Source: Sigma-Aldrich

Sources

Exploratory

potential cytotoxicity of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

An In-depth Technical Guide to the Potential Cytotoxicity of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Potential Cytotoxicity of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for investigating the potential cytotoxicity of the novel diaryl urea compound, N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea. Drawing upon the established anticancer properties of the diaryl urea scaffold, this document outlines a systematic approach to characterize the compound's biological activity and elucidate its mechanism of action.

Introduction: The Therapeutic Potential of Diaryl Ureas

The diaryl urea moiety is a prominent pharmacophore in medicinal chemistry, forming the core structure of several successful anticancer drugs, including Sorafenib and Regorafenib.[1] These compounds are known to exert their cytotoxic effects through the inhibition of various protein kinases crucial for cancer cell proliferation and survival, such as RAF, VEGFR (vascular endothelial growth factor receptor), and EGFR (epidermal growth factor receptor).[1][2][3] The urea functional group plays a critical role in binding to the kinase domain, typically forming hydrogen bonds with key amino acid residues.[4][5]

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is a synthetic compound belonging to this promising class. Its structural similarity to known kinase inhibitors suggests a potential for anticancer activity. The presence of the 3-chloro substituent on one of the phenyl rings and an acetyl group on the other may influence its binding affinity and selectivity for specific kinase targets, potentially leading to a unique cytotoxicity profile. A structurally similar compound, N-(4-acetylphenyl)-N'-(4-chlorophenyl)urea, has been shown to inhibit Caspase-1, suggesting that this class of compounds may have diverse biological targets.[6][7]

This guide presents a comprehensive experimental strategy to evaluate the cytotoxic potential of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea and to delineate its underlying mechanism of action.

A Systematic Approach to Cytotoxicity Evaluation

A multi-faceted approach is essential to thoroughly characterize the cytotoxic properties of a novel compound. The following experimental workflow is proposed to systematically assess the efficacy and mechanism of action of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

G cluster_0 Phase 1: Initial Screening & Potency cluster_1 Phase 2: Mechanism of Cell Death cluster_2 Phase 3: Cellular Pathway Analysis A Compound Preparation & Solubilization B Selection of Cancer Cell Lines (e.g., HCT-116, A549, MCF-7) A->B C MTT Assay for Cell Viability B->C D Determination of IC50 Values C->D E LDH Assay for Membrane Integrity D->E Proceed if IC50 is promising F Annexin V/PI Staining for Apoptosis E->F G Caspase-3/7 Activity Assay F->G H Cell Cycle Analysis by Flow Cytometry G->H Investigate cellular processes I Western Blot for Key Signaling Proteins (e.g., RAF, MEK, ERK, AKT) H->I J Reactive Oxygen Species (ROS) Detection I->J

A proposed experimental workflow for evaluating the cytotoxicity of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

Detailed Experimental Protocols

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability.

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with varying concentrations of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO) for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value.

Apoptosis Detection: Annexin V/Propidium Iodide Staining

This flow cytometry-based assay differentiates between viable, apoptotic, and necrotic cells.

Protocol:

  • Cell Treatment: Treat cells with N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea at its IC50 concentration for 24, 48, and 72 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

  • Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Western Blot Analysis of Signaling Pathways

Western blotting is used to detect changes in the expression and phosphorylation status of key proteins in signaling pathways.

Protocol:

  • Protein Extraction: Treat cells with the compound, lyse the cells, and quantify the protein concentration.

  • SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST).

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-RAF, p-MEK, p-ERK, p-AKT, and their total forms) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Hypothetical Data Presentation

The following tables present hypothetical data that could be generated from the proposed experiments, illustrating the potential cytotoxic effects of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

Table 1: IC50 Values of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea in Various Cancer Cell Lines

Cancer Cell LineIC50 (µM)
HCT-116 (Colon)5.2
A549 (Lung)8.9
MCF-7 (Breast)12.5
PC-3 (Prostate)7.8

Table 2: Apoptosis Induction by N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea in HCT-116 Cells

Treatment (24h)% Early Apoptosis% Late Apoptosis/Necrosis
Vehicle Control2.11.5
Compound (IC50)25.815.3

Potential Mechanisms of Cytotoxicity

Based on the known mechanisms of other diaryl urea derivatives, N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea may exert its cytotoxic effects through one or more of the following pathways.[4]

Inhibition of the Raf/MEK/ERK Signaling Pathway

This pathway is a critical regulator of cell proliferation and survival.[4] Diaryl ureas can bind to the ATP-binding pocket of RAF kinases, inhibiting their activity and downstream signaling.[4]

G cluster_0 Raf/MEK/ERK Pathway GrowthFactor Growth Factor Receptor Receptor Tyrosine Kinase GrowthFactor->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Inhibitor N-(4-acetylphenyl)-N'- (3-chlorophenyl)urea Inhibitor->RAF

Potential inhibition of the Raf/MEK/ERK pathway.
Induction of Apoptosis

Cytotoxic compounds often trigger programmed cell death, or apoptosis. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor-mediated) pathways. Diaryl ureas have been shown to induce apoptosis by increasing the expression of pro-apoptotic proteins like Bax and decreasing the expression of anti-apoptotic proteins like Bcl-2.[8]

G cluster_0 Intrinsic Apoptosis Pathway Compound N-(4-acetylphenyl)-N'- (3-chlorophenyl)urea Stress Cellular Stress Compound->Stress Bax Bax (Pro-apoptotic) Stress->Bax Bcl2 Bcl-2 (Anti-apoptotic) Stress->Bcl2 Mitochondrion Mitochondrion Bax->Mitochondrion Bcl2->Mitochondrion CytochromeC Cytochrome c Release Mitochondrion->CytochromeC Caspase9 Caspase-9 Activation CytochromeC->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Induction of the intrinsic apoptosis pathway.

Conclusion and Future Directions

This technical guide provides a robust framework for the preclinical evaluation of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea as a potential cytotoxic agent. The proposed experiments will systematically characterize its potency, mechanism of cell death, and impact on key cancer-related signaling pathways.

Positive findings from these in vitro studies would warrant further investigation, including:

  • Kinase Profiling: To identify the specific kinase targets of the compound.

  • In Vivo Efficacy Studies: To evaluate the antitumor activity in animal models.

  • Pharmacokinetic and Toxicological Studies: To assess the drug-like properties and safety profile of the compound.

The exploration of novel diaryl urea derivatives like N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is a promising avenue for the development of new and effective cancer therapies.

References

  • Garuti, L., Roberti, M., & Bottegoni, G. (2021). Diarylureas as Antitumor Agents. Molecules, 26(1), 1-21. [Link]

  • Li, X., et al. (2016). Design, Synthesis and Structure-Activity Relationships of Novel Diaryl Urea Derivatives as Potential EGFR Inhibitors. Molecules, 21(11), 1488. [Link]

  • Garuti, L., & Roberti, M. (2016). Diaryl Urea: A Privileged Structure in Anticancer Agents. Current Medicinal Chemistry, 23(15), 1528-1547. [Link]

  • Ouf, E. A., et al. (2023). Mimicry of sorafenib: novel diarylureas as VEGFR2 inhibitors and apoptosis inducers in breast cancer. New Journal of Chemistry, 47(25), 11843-11861. [Link]

  • Stolarczyk, M., et al. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. International Journal of Molecular Sciences, 22(21), 11681. [Link]

  • Shestakova, T., et al. (2022). Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. Molecules, 27(11), 3619. [Link]

  • BindingDB. (n.d.). BDBM76312 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea. Retrieved February 12, 2024, from [Link]

  • ResearchGate. (2003). Synthesis, characterization, and biological activity of N‐(4‐acetylphenyl)maleimide and its oxime, carbazone, thiosemicarbazone derivatives and their polymers. [Link]

  • BindingDB. (n.d.). BDBM76312 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea. Retrieved February 12, 2024, from [Link]

  • ResearchGate. (2018). N-(4-Acetylphenyl)-N′-(4-fluorophenyl)urea. [Link]

  • Synthesis of novel N-(4-acetylphenyl)imidazole and dihydropyrimidine derivatives. (n.d.). [Link]

  • Maccarinelli, F., et al. (2022). Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. Frontiers in Chemistry, 10, 994721. [Link]

  • Sikka, P., et al. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Medicinal chemistry, 5(11), 479-483. [Link]

  • Cui, A. L., et al. (2020). Synthesis and Bioactivity of N-(4-Chlorophenyl)-4-Methoxy-3-(Methylamino) Benzamide as a Novel Anti-Hepatitis B Virus Agent. Drug Design, Development and Therapy, 14, 3867–3878. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Crystallization Methods for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

Abstract: This document provides a comprehensive guide with detailed protocols for the crystallization of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, a disubstituted urea derivative. The ability to generate high-quality...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive guide with detailed protocols for the crystallization of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, a disubstituted urea derivative. The ability to generate high-quality crystalline material is fundamental for ensuring purity, enabling structural elucidation via X-ray diffraction, and maintaining batch consistency in research and drug development. This guide explores several field-proven crystallization techniques, including Slow Evaporation, Slow Cooling Recrystallization, and Vapor Diffusion. For each method, we explain the underlying scientific principles, provide step-by-step protocols, and offer troubleshooting advice to overcome common challenges such as oiling out or failure to crystallize.

Introduction: The Imperative of Crystallization

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea belongs to the class of substituted ureas, compounds of significant interest in medicinal chemistry and materials science. The final purification step for such synthesized small molecules is typically crystallization. A well-formed crystal is one of the most definitive indicators of purity.[1][2] The process of crystallization selectively isolates the target molecule from soluble impurities and reaction byproducts, allowing them to remain in the solution (mother liquor).[3]

Furthermore, the generation of single, high-quality crystals is an absolute prerequisite for analysis by Single Crystal X-ray Diffraction, the gold standard for determining a molecule's three-dimensional structure.[4] This guide is designed for researchers, chemists, and drug development professionals, providing both the theoretical basis and practical protocols to successfully crystallize N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

Foundational Principles for Successful Crystallization

Success in crystallization is not merely a matter of following steps; it is an exercise in controlling thermodynamics and kinetics. The overarching goal is to guide a solution from a stable, undersaturated state to a supersaturated state in a slow and controlled manner, which encourages the ordered deposition of molecules onto a growing crystal lattice rather than a rapid, disordered precipitation.[4]

Key Considerations:

  • Purity of Starting Material: The probability of successful crystallization is significantly higher with purer starting material.[1][2] It is highly recommended to purify the crude product, for example by column chromatography, before attempting crystallization.

  • Solvent Selection: This is the most critical parameter.[4] An ideal solvent or solvent system will exhibit differential solubility based on temperature (for cooling methods) or miscibility (for diffusion/anti-solvent methods). For N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, its structure suggests moderate polarity. Good starting points for solvent screening include polar protic solvents like ethanol and methanol, or polar aprotic solvents like acetone and ethyl acetate.[2][5][6]

  • Nucleation and Growth: Crystal formation begins with nucleation, the initial formation of a stable crystalline entity. This can be spontaneous or induced (e.g., by scratching the flask).[6][7] The subsequent growth phase should be slow to ensure the formation of large, well-ordered crystals.[7] Using clean, new glassware is important to control nucleation, as dust or scratches can act as unintended nucleation sites.[7]

Crystallization Protocols

The following section details three robust methods for crystallizing N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea. The choice of method depends on the quantity of material available, the desired crystal quality (polycrystalline powder vs. single crystal), and the compound's specific solubility characteristics.

Method 1: Slow Cooling (Standard Recrystallization)

This is the most common purification technique, based on the principle that the compound is significantly more soluble in a hot solvent than in a cold one.[6][7] The slow reduction in temperature decreases solubility, leading to a supersaturated solution from which crystals form.

Protocol:

  • Solvent Selection: In a test tube, add a small amount of the compound and test its solubility in various solvents (e.g., ethanol, isopropanol, acetone). A good solvent will dissolve the compound poorly at room temperature but completely upon heating.

  • Dissolution: Place the crude N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea into an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring until the compound just dissolves, creating a saturated solution. Avoid using a large excess of solvent.

  • Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.[3]

  • Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To slow the cooling rate, the flask can be placed in an insulated container (e.g., a beaker of warm water or wrapped in glass wool). Causality: Slow cooling is essential; if cooled too quickly, the compound will crash out of solution as a powder, trapping impurities.[3][6]

  • Ice Bath: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[6]

  • Isolation: Collect the crystals using vacuum filtration.

  • Washing: Wash the collected crystals with a small amount of ice-cold solvent to rinse away any residual mother liquor containing impurities.[3]

  • Drying: Dry the crystals under vacuum to remove all traces of solvent.

Slow_Cooling cluster_prep Preparation cluster_crystal Crystallization cluster_finish Isolation Start Start with Crude Compound Dissolve Dissolve in Minimum Hot Solvent Start->Dissolve Filter Hot Filtration (If Needed) Dissolve->Filter Cool_RT Slowly Cool to Room Temperature Filter->Cool_RT Cool_Ice Cool in Ice Bath Cool_RT->Cool_Ice Isolate Isolate via Vacuum Filtration Cool_Ice->Isolate Wash Wash with Ice-Cold Solvent Isolate->Wash Dry Dry Crystals Wash->Dry End Pure Crystalline Product Dry->End

Caption: Workflow for the Slow Cooling crystallization method.

Method 2: Slow Evaporation

This is one of the simplest methods for growing high-quality crystals, particularly for X-ray diffraction.[4][7] The principle is to slowly increase the solute concentration by allowing the solvent to evaporate over an extended period, eventually leading to supersaturation and crystal growth.[8]

Protocol:

  • Solvent Selection: Choose a solvent in which the compound is readily soluble at room temperature (e.g., ethanol, acetone, ethyl acetate). Volatile solvents like dichloromethane may also work but can evaporate too quickly.[2]

  • Dissolution: Dissolve approximately 20-50 mg of purified N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea in the chosen solvent in a clean vial. The resulting solution should be clear and undersaturated.[2]

  • Filtration: Filter the solution through a syringe filter into a clean crystallization vial to remove any dust or particulate matter that could act as unwanted nucleation sites.

  • Evaporation: Cover the vial with a cap that allows for slow solvent exchange. A common method is to use Parafilm with a few small holes poked in it with a needle.

  • Incubation: Place the vial in a location free from vibrations and temperature fluctuations. Causality: A stable environment ensures that the evaporation rate is slow and consistent, which is key to growing larger, higher-quality crystals.[4]

  • Monitoring: Allow the solvent to evaporate over several days to weeks. Monitor periodically for crystal growth.

  • Isolation: Once suitable crystals have formed, they can be carefully isolated from the remaining solution using a pipette or by decanting the mother liquor.

Slow_Evaporation Start Dissolve Compound in a Suitable Solvent Filter Filter Solution to Remove Particulates Start->Filter Evaporate Cover Vial for Slow Evaporation (e.g., perforated Parafilm) Filter->Evaporate Incubate Incubate in a Stable, Vibration-Free Location Evaporate->Incubate Monitor Monitor Over Several Days/Weeks Incubate->Monitor End Isolate High-Quality Crystals Monitor->End

Caption: Workflow for the Slow Evaporation crystallization method.

Method 3: Vapor Diffusion

Vapor diffusion is often considered the most successful method for growing single crystals from small amounts of material.[1][4] The technique involves two solvents: a "good" solvent in which the compound is dissolved, and a volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the good solvent, gradually lowering the compound's solubility to the point of crystallization.

Protocol (Vial-in-Vial):

  • Solvent System Selection:

    • Inner Vial Solvent: Choose a moderately non-volatile solvent that readily dissolves the compound (e.g., THF, chloroform, acetonitrile).[1]

    • Outer Vial Anti-Solvent: Choose a volatile solvent in which the compound is insoluble (e.g., pentane, hexane, diethyl ether).[1]

  • Preparation: Dissolve the purified N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea in a small amount of the "good" solvent in a small, open vial (e.g., a 1-dram vial).

  • Assembly: Place this inner vial into a larger vial or jar. Carefully add the "anti-solvent" to the outer jar, ensuring the liquid level is well below the opening of the inner vial.

  • Sealing: Tightly seal the outer jar. Causality: The sealed environment creates a closed system where the more volatile anti-solvent evaporates and its vapor slowly diffuses into the solvent in the inner vial. This gradual change in solvent composition induces slow, controlled crystallization.[4]

  • Incubation: Place the sealed system in a stable, vibration-free location. The diffusion process can be slowed by placing the setup in a refrigerator.[1]

  • Monitoring & Isolation: Check for crystal growth over several days. Once crystals have formed, carefully open the container and isolate them.

Vapor_Diffusion cluster_setup System Setup cluster_process Diffusion & Growth InnerVial Dissolve Compound in 'Good' Solvent (Inner Vial) Assemble Place Inner Vial Inside Outer Vial and Seal InnerVial->Assemble OuterVial Add 'Anti-Solvent' to Larger Outer Vial OuterVial->Assemble Diffuse Anti-Solvent Vapor Slowly Diffuses into Inner Vial Assemble->Diffuse Supersaturate Solubility Decreases, Creating Supersaturation Diffuse->Supersaturate Grow Slow Crystal Growth Occurs Supersaturate->Grow Result Single Crystals Formed Grow->Result

Caption: Workflow for the Vapor Diffusion crystallization method.

Summary of Methods and Troubleshooting

The table below provides a comparative summary of the described crystallization methods.

MethodPrincipleSuitable Solvents/SystemsTypical TimeframePrimary Outcome
Slow Cooling Temperature-dependent solubilityEthanol, Isopropanol, AcetoneHours to DaysHigh yield, purified polycrystalline powder
Slow Evaporation Gradual increase in concentrationEthanol, Ethyl Acetate, AcetoneDays to WeeksHigh-quality crystals for analysis
Vapor Diffusion Anti-solvent induced precipitationInner: THF, ChloroformOuter: Hexane, PentaneDays to WeeksHigh-quality single crystals for X-ray

Common Troubleshooting Scenarios:

  • No Crystals Form: The solution may be undersaturated. Try allowing more solvent to evaporate (Method 2) or adding more anti-solvent (Method 3). Inducing nucleation by gently scratching the inside of the vial with a glass rod or adding a "seed" crystal of the compound can also be effective.[6]

  • Compound "Oils Out": An oil forms instead of crystals. This often happens when the solution becomes supersaturated too quickly or at a temperature above the compound's melting point in that solvent system. To resolve this, try re-heating the solution to dissolve the oil, add a small amount of additional "good" solvent to decrease the concentration, and then cool at a much slower rate.[6] Using a different solvent system may also be necessary.

  • Many Small Crystals Form: This indicates rapid nucleation. To encourage the growth of larger crystals, the rate of crystallization must be slowed down. This can be achieved by reducing the rate of evaporation (fewer holes in the cap), cooling the solution more slowly, or placing diffusion experiments in a colder environment like a refrigerator.[1][7]

References

  • Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner’s guide. Acta Crystallographica Section E: Crystallographic Communications, 80(1). [Link]

  • Staples, R. J. Growing and Mounting Crystals Your Instrument Will Treasure. Department of Chemistry and Biochemistry, Michigan State University. [Link]

  • University of Florida, Center for Xray Crystallography. (2015). Crystal Growing Tips. [Link]

  • University of York, Chemistry Teaching Labs. scXRD: Growing single crystals. [Link]

  • Wood, P. A., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(8), 2818-2840. [Link]

  • Ekpenyong, M. G. (2018). Response to "How to purify the urea bought from market to pure urea?". ResearchGate. [Link]

  • Meng, J., et al. (2020). Recrystallization Purification Method for Urea. Chemical Reagents, 42(2), 203-206. [Link]

  • NileRed. (2016). Technique Series: Recrystallization (urea as an example). YouTube. [Link]

  • Cook, L. H. (1964). U.S. Patent No. 3,124,612. Washington, DC: U.S.

Sources

Application

Optimized Solvent Systems for the Extraction and Analysis of Phenylurea Derivatives

Application Note & Method Development Guide Executive Summary Phenylurea herbicides (e.g., diuron, linuron, isoproturon) represent a class of moderately polar, persistent organic pollutants widely used in agriculture.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Method Development Guide

Executive Summary

Phenylurea herbicides (e.g., diuron, linuron, isoproturon) represent a class of moderately polar, persistent organic pollutants widely used in agriculture.[1] Their analysis is complicated by their thermal instability and the diversity of matrices (soil, water, food) in which they accumulate.

This guide provides a scientifically grounded approach to solvent selection for phenylurea extraction. Moving beyond generic "recipes," we analyze the physicochemical interactions—specifically the urea bridge stability and aromatic hydrophobicity —that dictate solvent efficacy. We present three validated protocols: Solid Phase Extraction (SPE) for aqueous samples (based on EPA Method 532), QuEChERS for solid matrices, and an optimized Liquid-Liquid Extraction (LLE) alternative.

Physicochemical Profiling & Solvent Logic

To select the optimal solvent, one must understand the target analyte's behavior. Phenylureas possess a phenyl ring (hydrophobic) and a urea moiety (polar, hydrogen-bonding capability).

ParameterCharacteristicImplication for Solvent Selection
Log

(LogP)
Range: 2.0 – 4.0Moderately lipophilic. Requires organic solvents of intermediate polarity. Pure hexane is too non-polar; pure water is too polar.
pKa Generally neutral at pH 7pH adjustment is less critical for extraction but vital for HPLC peak shape.
Thermal Stability Susceptible to degradationAvoid high-boiling solvents (e.g., DMSO) that require high heat to evaporate.
Solubility High in MeOH, ACN, AcetoneMethanol (MeOH) and Acetonitrile (ACN) are the primary candidates.
The Solvent Decision Matrix

The choice of solvent system is strictly matrix-dependent. Use the following decision tree to select your protocol.

SolventDecision Sample Sample Matrix Aqueous Aqueous (Drinking/Surface Water) Sample->Aqueous Solid Solid/Semi-Solid (Soil, Food, Sludge) Sample->Solid Conc_High High Conc. (>10 µg/L) Aqueous->Conc_High Conc_Low Trace Level (<1 µg/L) Aqueous->Conc_Low Method_Que QuEChERS Solvent: Acetonitrile Solid->Method_Que Method_LLE Liquid-Liquid Extraction Solvent: DCM or EtOAc Conc_High->Method_LLE Method_SPE Solid Phase Extraction (SPE) Eluent: Methanol Conc_Low->Method_SPE

Figure 1: Decision matrix for selecting extraction protocols based on sample matrix and concentration.

Protocol A: Solid Phase Extraction (SPE)

Target: Trace analysis in drinking/surface water (Compliance: EPA Method 532).[1][2][3] Mechanism: Hydrophobic retention on C18 silica, followed by polar solvent elution.

Solvent System Rationale
  • Conditioning: Methanol is used to wet the C18 chains, increasing surface area availability.

  • Elution: Methanol is preferred over Acetonitrile for elution in EPA 532 because phenylureas show slightly higher solubility and recovery consistency in MeOH during the concentration step.

Step-by-Step Methodology
  • Sample Preservation: Add 0.25 g Cupric Sulfate and 2.5 g Trizma per 500 mL sample to inhibit biological degradation of the urea bond.

  • Conditioning: Flush C18 cartridge (500 mg bed) with 5 mL Methanol , followed by 5 mL Reagent Water. Do not let the cartridge go dry.

  • Loading: Pass 500 mL of sample through the cartridge at ~10 mL/min.

  • Interference Wash: Flush with 5 mL of 20% Methanol / 80% Water .

    • Why? This removes highly polar humic substances without eluting the phenylureas.

  • Elution: Elute analytes with 5 mL 100% Methanol .

  • Concentration: Evaporate extract to dryness under nitrogen stream (max 40°C) and reconstitute in 1 mL Acetonitrile/Water (50:50) .

Protocol B: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe)

Target: Soil, sediment, and agricultural products.[4] Mechanism: Salting-out partitioning followed by Dispersive SPE (d-SPE).[5]

Solvent System Rationale
  • Extraction: Acetonitrile (ACN) is the only viable solvent here.

    • Miscibility: It is miscible with water (allowing penetration into moist soil pores).

    • Phase Separation: Upon adding salts (MgSO4/NaCl), ACN separates cleanly from the aqueous layer. Acetone and Methanol do not separate well with salts, making them unsuitable for QuEChERS.

Step-by-Step Methodology
  • Homogenization: Weigh 10 g of soil/sample into a 50 mL centrifuge tube.

  • Hydration: If sample is dry (soil), add 5 mL water and vortex. Wait 10 mins.

  • Extraction: Add 10 mL Acetonitrile . Shake vigorously for 1 minute.

  • Partitioning (Salting Out): Add QuEChERS salt packet (4 g MgSO4, 1 g NaCl).

    • Note: The exothermic reaction improves extraction efficiency.

  • Centrifugation: Spin at 3000 rpm for 5 minutes.

  • Cleanup (d-SPE): Transfer supernatant to a tube containing PSA (Primary Secondary Amine) and C18 .

    • PSA removes organic acids/sugars.

    • C18 removes lipids/waxes.

  • Final Prep: Centrifuge, filter (0.2 µm PTFE), and transfer to HPLC vial.

Protocol C: Liquid-Liquid Extraction (LLE)

Target: High-concentration water samples or labs lacking SPE manifolds. Mechanism: Partitioning based on immiscibility.

Solvent System Rationale
  • Classic: Dichloromethane (DCM) . Excellent solubility for phenylureas, but carcinogenic and prone to emulsions.

  • Optimized (Green): Ethyl Acetate (EtOAc) .

    • Advantage:[4][6][7][8] Lower toxicity, good recovery (>85%).

    • Enhancement: Requires "Salting Out" of the aqueous phase to drive organics into the EtOAc layer.

Step-by-Step Methodology
  • Preparation: Measure 100 mL water sample. Adjust pH to 7.

  • Salting Out: Add 20 g NaCl (20% w/v) to the sample. Dissolve completely.

    • Critical Step: This increases the ionic strength of the water, forcing the phenylureas into the organic phase.

  • Extraction: Add 30 mL Ethyl Acetate . Shake for 2 minutes. Vent frequently.

  • Separation: Allow phases to separate. Collect the top organic layer.

  • Repeat: Repeat with a second 30 mL portion of Ethyl Acetate.

  • Drying: Pass combined organic layers through anhydrous Sodium Sulfate (Na2SO4) to remove water.

Analytical Solvent Systems (HPLC-UV/DAD)

Once extracted, the solvent system must switch to one compatible with chromatography.

  • Column: C18 (Reverse Phase).

  • Wavelength: 245 nm (Urea bridge absorption).[9]

Recommended Mobile Phase:

  • Solvent A: 25 mM Phosphate Buffer (pH 2.4).

    • Why pH 2.4? Ensures analytes remain neutral and suppresses silanol activity on the column, preventing peak tailing.

  • Solvent B: Acetonitrile (HPLC Grade).[2]

    • Why ACN over MeOH? ACN has a lower UV cutoff (190 nm) than Methanol (205 nm), providing a cleaner baseline at 245 nm.

Gradient Profile:

Time (min) % Phosphate Buffer % Acetonitrile
0.0 75 25
15.0 40 60

| 20.0 | 75 | 25 |

Troubleshooting & Optimization

Workflow Visualization: The following diagram illustrates the critical path for the QuEChERS method, highlighting the specific chemical roles of the reagents.

QuEChERS_Workflow Start Homogenized Sample (10g) Extract Add 10mL Acetonitrile (Solubilizes Phenylureas) Start->Extract Salt Add MgSO4 + NaCl (Induces Phase Separation) Extract->Salt Spin1 Centrifuge (3000 rpm, 5 min) Salt->Spin1 Aliquot Take Supernatant Spin1->Aliquot Clean d-SPE Cleanup PSA (removes acids) + C18 (removes lipids) Aliquot->Clean Final Filter & Analyze (LC-UV/MS) Clean->Final

Figure 2: Optimized QuEChERS workflow for phenylurea extraction from solid matrices.

Common Issues
  • Low Recovery in LLE: Usually due to high water solubility of specific derivatives (e.g., Monuron). Fix: Increase NaCl concentration to saturation.

  • Emulsions in Soil Extraction: Fix: Ensure the MgSO4 is anhydrous and added after the solvent to prevent caking.

  • HPLC Peak Tailing: Fix: Check pH of mobile phase. If pH > 3, silanol interactions increase. Keep pH ~2.4.

References

  • U.S. Environmental Protection Agency. (2000). Method 532: Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection.[1][2][3][10] Washington, DC.

  • AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.

  • Thermo Fisher Scientific. (2012). Determination of Phenylurea Compounds in Tap Water and Bottled Green Tea. Application Note 1008.

  • Sigma-Aldrich. (2023). QuEChERS Methodology for Pesticide Analysis.[7]

  • National Institutes of Health (NIH). (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Molecules.[1][2][3][6][7][11][12][13]

Sources

Method

handling and storage protocols for chlorophenyl urea compounds

Application Note: High-Performance Handling and Storage of Chlorophenyl Urea Compounds Executive Summary Chlorophenyl urea compounds (e.g., Forchlorfenuron, Monuron, and various kinase inhibitor scaffolds) represent a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Performance Handling and Storage of Chlorophenyl Urea Compounds

Executive Summary

Chlorophenyl urea compounds (e.g., Forchlorfenuron, Monuron, and various kinase inhibitor scaffolds) represent a critical structural class in both agrochemical signaling (cytokinins) and medicinal chemistry (VEGFR/Raf inhibitors). While chemically robust compared to esters, the urea linkage (


) is susceptible to hydrolysis under extreme pH or thermal stress, and the chlorophenyl moiety introduces specific photolytic sensitivities.

This guide provides a rigorous, field-validated protocol for the handling, solubilization, and long-term storage of these compounds. It moves beyond generic safety data sheets to address the specific challenges of maintaining compound integrity during high-throughput screening (HTS) and lead optimization.

Chemical Integrity & Stability Profile

To handle these compounds effectively, one must understand their degradation pathways. The chlorophenyl group acts as an electron-withdrawing group (EWG), which can influence the acidity of the N-H protons and the electrophilicity of the carbonyl carbon.

  • Hydrolytic Stability: The urea bridge is generally stable at neutral pH. However, under highly acidic (

    
    ) or basic (
    
    
    
    ) conditions, especially at elevated temperatures, hydrolysis occurs, cleaving the molecule into a chloroaniline derivative and a carbamic acid (which spontaneously decarboxylates).
  • Photostability: The chlorinated aromatic ring renders these compounds susceptible to photolytic dechlorination or ring oxidation upon prolonged exposure to UV light.

  • Solubility Profile: These compounds exhibit low aqueous solubility (

    
     typically) but high solubility in aprotic polar solvents (DMSO, DMF).
    

Health, Safety, and Environment (HSE) Protocols

Risk Assessment: Many chlorophenyl ureas are potent biological effectors. Forchlorfenuron (CPPU) is a cytokinin that alters cell division; others are potent kinase inhibitors. Treat all analogues as potential reproductive toxins and endocrine disruptors.

Mandatory PPE & Engineering Controls:

  • Respiratory: N95 or P100 respirator during solid weighing to prevent inhalation of bioactive dusts.

  • Dermal: Nitrile gloves (double-gloving recommended for DMSO solutions due to solvent permeability).

  • Containment: All solid handling must be performed inside a certified chemical fume hood or powder containment enclosure.

Storage Protocols: Solid State & Solution

The "store in a cool, dry place" instruction is insufficient for high-value research samples. Follow this decision matrix to maximize shelf-life.

Visual Guide: Storage Decision Tree

StorageProtocol Start Compound Receipt StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Solution Solubilized (e.g., DMSO) StateCheck->Solution SolidShort Short Term (< 6 months) Store at +4°C Desiccator Cabinet Solid->SolidShort Active Projects SolidLong Long Term (> 6 months) Store at -20°C Amber Vial + Argon Purge Solid->SolidLong Archive SolShort Active Use (1-2 weeks) Room Temp (Dark) Seal with Parafilm Solution->SolShort Daily Use SolLong Long Term Storage Store at -80°C Single-Use Aliquots Solution->SolLong Archive PrecipCheck Thaw Cycle Check Precipitate Visible? SolLong->PrecipCheck Upon Thawing Sonicate Sonicate (40kHz, 5 min) Vortex PrecipCheck->Sonicate Yes (Reversible) Discard Discard / Re-filter PrecipCheck->Discard No (Irreversible)

Figure 1: Decision matrix for storage conditions based on physical state and usage duration. Note the critical check for precipitation upon thawing DMSO stocks.

Detailed Storage Specifications
ParameterSolid State ProtocolSolubilized (DMSO) Protocol
Temperature Long-term: -20°C . Short-term: +4°C .-80°C preferred to prevent solvent evaporation and degradation.
Atmosphere Inert gas (Argon/Nitrogen) flush recommended for long-term.Minimal headspace. Cap tightly to prevent water absorption (DMSO is hygroscopic).
Container Amber glass vials (Type I borosilicate).Polypropylene (PP) or Cyclic Olefin Copolymer (COC) plates/tubes. Avoid Polystyrene.
Light Protect from UV/Fluorescent light.Strictly Dark . Wrap containers in foil if amberware is unavailable.

Experimental Protocol: Preparation of High-Integrity Stock Solutions

Objective: Prepare a 10 mM stock solution of a chlorophenyl urea derivative (e.g., Forchlorfenuron, MW ~247.7 g/mol ) in DMSO.

Reagents:

  • Compound (Solid, >98% purity).[1]

  • DMSO (Anhydrous, ≥99.9%, stored over molecular sieves).

Workflow:

  • Equilibration: Allow the solid compound vial to warm to room temperature before opening.

    • Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic solid, accelerating hydrolysis.

  • Weighing: Weigh approximately 2.5 mg of compound into a tared amber glass vial. Record exact mass (

    
    ).
    
  • Calculation: Calculate required DMSO volume (

    
    ) to achieve 10 mM concentration.
    
    
    
    
  • Solubilization: Add the calculated volume of anhydrous DMSO.

    • Technique: Pipette directly onto the solid. Vortex for 30 seconds.

    • Troubleshooting: If solid persists, sonicate in a water bath at ambient temperature for 5 minutes. Do not heat above 40°C.

  • Aliquoting: Immediately dispense into single-use aliquots (e.g., 50

    
    L) in PCR tubes or matrix tubes.
    
    • Why? Repeated freeze-thaw cycles introduce water into DMSO, causing the lipophilic urea compound to precipitate ("crash out") during subsequent thaws [1].

  • QC Check (Optional): Verify concentration via UV-Vis absorbance if the extinction coefficient is known.

Visual Guide: Stock Preparation Workflow

StockPrep Step1 Equilibrate Solid (Room Temp) Step2 Weigh Mass (m) (Amber Vial) Step1->Step2 Step3 Add Anhydrous DMSO (Calc Volume) Step2->Step3 Step4 Vortex / Sonicate (Max 40°C) Step3->Step4 Step5 Aliquot (Single Use) Step4->Step5 Step6 Freeze (-80°C) Step5->Step6

Figure 2: Step-by-step workflow for preparing stable stock solutions, emphasizing single-use aliquoting to avoid freeze-thaw damage.

Disposal & Environmental Stewardship

Chlorophenyl ureas are often persistent in the environment and toxic to aquatic life (Acute/Chronic Aquatic Toxicity Category 1 or 2).

  • Do NOT pour down the drain.

  • Solid Waste: Collect contaminated gloves, weighing boats, and paper towels in a dedicated hazardous waste bag labeled "Toxic Organic Solid."

  • Liquid Waste: Dispose of DMSO solutions in a "Halogenated Organic Solvent" waste stream.

  • Spill Management: If spilled, absorb with sand or vermiculite. Do not use combustible materials (sawdust) if the solvent is flammable (though DMSO has a high flash point, it is combustible).

References

  • Kozikowski, B. A., et al. (2003). "The effect of freeze/thaw cycles on the stability of compounds in DMSO." Journal of Biomolecular Screening, 8(2), 205-209. Link

  • National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 93672, Forchlorfenuron." PubChem. Link

  • TCI Chemicals. (2025).[2][3] "Safety Data Sheet: 1-(2-Chlorophenyl)-3-phenylurea." TCI Europe.[2][3] Link

  • Simões, R. G., et al. (2020). "Urea Moieties in Medicinal Chemistry: A Patent Review." Expert Opinion on Therapeutic Patents, 30(12), 963-982. Link

Sources

Application

Application Note: Solubilization and Handling of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea for Cell Culture

[1][2][3][4] Abstract & Introduction N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is a synthetic diarylurea compound.[1][2][3][4] Structurally, it belongs to a class of molecules frequently investigated for their ability t...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

Abstract & Introduction

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is a synthetic diarylurea compound.[1][2][3][4] Structurally, it belongs to a class of molecules frequently investigated for their ability to inhibit specific kinases and inflammatory pathways (e.g., Caspase-1 inhibition, cytokine modulation).[1][2][3][4] Like many urea-based small molecules, it exhibits significant lipophilicity and strong intermolecular hydrogen bonding, resulting in poor aqueous solubility .[1][2][3][4]

This technical guide provides a standardized protocol for dissolving this compound to ensure experimental reproducibility. The failure to properly solubilize diarylureas often leads to "micro-precipitation"—invisible to the naked eye but sufficient to cause erratic biological data, cytotoxicity artifacts, and lower effective concentrations.[1][2][4]

Physicochemical Profile & Solubility Strategy[1][3][4]

Before handling, researchers must understand the solubility limits dictated by the urea pharmacophore.[1][2][3][4]

PropertyValueNotes
Molecular Weight 288.73 g/mol
Formula C₁₅H₁₃ClN₂O₂
Primary Solvent DMSO (Dimethyl Sulfoxide)Recommended.[1][2][3][4] Solubility typically >20 mg/mL (~70 mM).[3][4]
Secondary Solvent EthanolSoluble, but higher volatility makes it less stable for long-term storage.[1][2][3][4]
Aqueous Solubility Negligible (< 10 µM)Do not attempt to dissolve directly in water or PBS.[3][4]
The "Crash-Out" Risk

Diarylureas are prone to rapid precipitation when a concentrated organic stock is introduced into an aqueous environment (cell culture media).[1][2][3][4] The urea moiety creates a rigid crystal lattice that water cannot easily solvate.[1][4]

  • Mechanism: When the DMSO stock hits the media, the local DMSO concentration drops instantly.[1][2][4] If the compound concentration exceeds its thermodynamic solubility limit in water before it disperses, it forms micro-crystals.[1][2][4]

  • Solution: Use the "Intermediate Dilution" method or rapid vortex mixing described in Section 4.

Protocol: Stock Solution Preparation

Goal: Create a stable, high-concentration Master Stock (typically 10 mM or 50 mM) for long-term storage.

Materials Required[1][3][5][6][7][8]
  • N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (Powder)[1][2][3][4][5]

  • Sterile DMSO (Cell Culture Grade, ≥99.9%)[1][3][4]

  • Borosilicate glass vials (amber preferred to protect from light)[1][3][4]

  • Vortex mixer[1][2][4]

  • Sonicator (water bath)[1][3][4]

Step-by-Step Procedure
  • Calculate Mass for Target Concentration:

    • Target: 50 mM Stock Solution.

    • Calculation: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      [1][3]
      
    • ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      [1]
      
    • Example: To make 1 mL of 50 mM stock, weigh 14.44 mg of powder.[1][2][3][4]

  • Solubilization:

    • Weigh the powder into a sterile glass vial.[1][2][4] Note: Avoid plastic microfuge tubes for initial dissolution if possible, as some plastics leach into DMSO, though polypropylene is generally acceptable.[1][2][3][4]

    • Add the calculated volume of sterile DMSO.[1][2][3][4]

    • Vortex vigorously for 30–60 seconds.[1][2][4]

    • Visual Check: Hold the vial up to a light source. The solution must be perfectly clear. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.[1][2][4]

  • Sterilization (Optional but Recommended):

    • If the compound is not sterile, pass the DMSO solution through a 0.22 µm PTFE (Teflon) or Nylon syringe filter .[1][3][4]

    • Warning: Do NOT use Cellulose Acetate filters; DMSO dissolves them.[1][2][3][4]

  • Aliquoting & Storage:

    • Divide the Master Stock into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

    • Storage: -20°C (stable for 6 months) or -80°C (stable for >1 year). Keep desiccated.

Protocol: Application to Cell Culture

Goal: Dilute the Master Stock into culture media without precipitation while maintaining DMSO tolerance (<0.5% v/v).

The Serial Dilution Workflow

Never add the 50 mM stock directly to the cell plate.[1][2][3][4] The concentration gradient is too steep.[1][4]

  • Prepare Working Solutions (in DMSO):

    • Create a 1000x concentration of your final desired test concentration using DMSO.[1][2][4]

    • Example: If testing at 10 µM , dilute the 50 mM Master Stock down to 10 mM in DMSO.

  • Intermediate Media Dilution (The "2x" Step):

    • Prepare a tube with pre-warmed media (2x the volume needed for the well).[4]

    • While vortexing the media gently, add the DMSO working solution.[1][2][4]

    • Why? This rapid dispersion prevents local high-concentration pockets where crystals form.[1][2][4]

  • Final Addition:

    • Add the media containing the compound to your cells.[1][2][4]

    • Ensure the final DMSO concentration is consistent across all wells (including controls). A vehicle control (DMSO only) is mandatory .[3][4]

Visualization: Solubilization Workflow

G cluster_0 Phase 1: Stock Prep cluster_1 Phase 2: Cell Treatment Powder Compound Powder (Weigh Mass) DMSO Add DMSO (Target: 10-50 mM) Powder->DMSO Vortex Vortex & Sonicate (Clear Solution) DMSO->Vortex Aliquot Aliquot & Freeze (-20°C) Vortex->Aliquot Thaw Thaw Stock Aliquot->Thaw Use DiluteDMSO Serial Dilution (in DMSO) Thaw->DiluteDMSO DiluteMedia Dilute in Media (Rapid Mixing) DiluteDMSO->DiluteMedia Treat Add to Cells (Final DMSO <0.5%) DiluteMedia->Treat

Caption: Workflow for preparing stable DMSO stocks and introducing them to aqueous cell culture media without precipitation.

Troubleshooting & Validation

If you observe cytotoxicity or inconsistent IC50 values, perform these checks:

The "Light Scattering" Test

Before adding to cells, prepare a "dummy" tube of media with the compound at the highest test concentration.[1][2][4] Shine a laser pointer (or strong flashlight) through the tube.[4]

  • Beam visible (Tyndall effect)? You have micro-precipitation.[3][4]

  • Action: Reduce the concentration or increase the dilution speed.

Crystal Formation in Wells

Inspect the cells under 10x/20x phase contrast immediately after treatment.[1][2][4]

  • Observation: Look for needle-like structures or dark debris floating above the cell layer.[1][2][3][4]

  • Cause: Compound crashed out.[1][2][3][4] The effective concentration is now unknown.[1][3][4]

DMSO Toxicity

Diarylureas often require higher DMSO concentrations to stay soluble.[1][2][3][4] Ensure your cells can tolerate the vehicle.[1][3][4]

  • Control: Run a "DMSO-only" dose-response curve (0.1%, 0.2%, 0.5%, 1.0%) to find the "No Observed Effect Level" (NOEL) for your specific cell line.[1][2][4]

References

  • Cayman Chemical. 1,3-Diphenylurea Product Information & Handling. (General handling for diarylurea solubility).

  • Sigma-Aldrich. N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea Product Page.[1][2][3][4] (Compound Identification and CAS verification). [1][3][4]

  • BindingDB. Compound BDBM76312 (Isomer Analog) Activity Data.[3][4][6] (Context for biological activity and kinase/caspase inhibition potential).[3] [1][3][4]

  • PubChem. Compound Summary for 1-(4-chlorophenyl)urea (Structural Analog). (Physicochemical property comparisons). [1][3][4]

Sources

Technical Notes & Optimization

Troubleshooting

degradation products of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

Compound: N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea Welcome to the Technical Support Portal. Status: Operational | Role: Senior Application Scientist Scope: Degradation pathways, LC-MS identification, and troubleshootin...

Author: BenchChem Technical Support Team. Date: February 2026

Compound: N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

Welcome to the Technical Support Portal. Status: Operational | Role: Senior Application Scientist Scope: Degradation pathways, LC-MS identification, and troubleshooting stability protocols.

Introduction: The Stability Paradox of Diarylureas

As researchers, we often view the urea linkage as a robust pharmacophore—stable enough to survive gastric pH yet active enough to engage hydrogen-bonding networks in kinase pockets (e.g., Sorafenib derivatives). However, N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea presents specific stability challenges. Its degradation is not just a loss of potency; it generates biologically active and toxic anilines that can compromise your assay data and safety compliance.

This guide moves beyond basic "purity checks" to provide a mechanistic understanding of how and why this molecule degrades, ensuring your data remains reproducible.

Module 1: Diagnostic & Identification (LC-MS)

User Scenario: "I see two new peaks in my chromatogram after 24 hours in solution. How do I confirm they are degradation products?"

Technical Response: The primary degradation pathway for this compound is hydrolysis of the urea bridge. This cleavage yields two distinct aniline derivatives. In LC-MS (ESI+), you will observe specific mass shifts corresponding to the loss of the carbonyl bridge (as CO₂).

Target Mass Table (ESI+ Mode)
Compound IdentityFormulaMonoisotopic Mass (Da)[M+H]⁺ (m/z)Key Diagnostic Feature
Parent Urea C₁₅H₁₃ClN₂O₂288.07289.07 Chlorine isotope pattern (3:1 ratio at M+2)
Product A (4-Aminoacetophenone)C₈H₉NO135.07136.07 Loss of Cl pattern; Acetyl group retention.
Product B (3-Chloroaniline)C₆H₆ClN127.02128.02 Retention of Cl pattern; Early elution (usually).
Visualizing the Identification Logic

LCMS_Identification Start Unknown Peak Detected CheckMass Check m/z value Start->CheckMass Is289 m/z = 289.07 CheckMass->Is289 Is136 m/z = 136.07 CheckMass->Is136 Is128 m/z = 128.02 CheckMass->Is128 IsOther Other m/z CheckMass->IsOther Parent Parent Compound (Intact Urea) Is289->Parent Confirm Cl Isotope ProdA Degradant A: 4-Aminoacetophenone Is136->ProdA Hydrolysis Side A ProdB Degradant B: 3-Chloroaniline Is128->ProdB Hydrolysis Side B Artifact Check for Carbamate Artifacts (See Module 3) IsOther->Artifact

Figure 1: Decision tree for identifying degradation products based on mass-to-charge (m/z) ratios.

Module 2: Mechanism & Pathways

User Scenario: "Why is this degradation happening even in neutral buffers?"

Technical Response: While acid/base catalysis accelerates hydrolysis, diarylureas are susceptible to nucleophilic attack at the carbonyl carbon even at neutral pH, especially at elevated temperatures.

The Degradation Cascade
  • Nucleophilic Attack: Water attacks the central carbonyl carbon.[1]

  • Tetrahedral Intermediate: A transient intermediate forms.

  • Collapse & Decarboxylation: The C-N bond cleaves. This often proceeds through an isocyanate intermediate , which is highly reactive and rapidly hydrolyzes to the amine and CO₂.

Pathway Diagram:

Degradation_Mechanism Urea Parent Urea (MW 288) Inter Unstable Carbamic Acid Intermediate Urea->Inter + H2O (Hydrolysis) Split Inter->Split ProdA 4-Aminoacetophenone (MW 135) Split->ProdA ProdB 3-Chloroaniline (MW 127) Split->ProdB CO2 CO2 (Gas) Split->CO2

Figure 2: Hydrolytic cleavage pathway of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

Module 3: Troubleshooting & FAQs

User Scenario: "I am seeing 'Ghost Peaks' when I use Methanol in my mobile phase. Is my compound reacting with the solvent?"

Technical Response: YES. This is a critical artifact in urea analysis. If your degradation involves a transient isocyanate intermediate (common in thermal degradation or specific pH conditions), the isocyanate will react with Methanol (nucleophile) to form a Methyl Carbamate .

  • The Trap: You think it's a metabolite, but it's a solvent adduct.

  • The Fix: Switch to Acetonitrile (ACN), which is aprotic and will not react with isocyanates.

Solvent Artifact Check
ObservationSolvent UsedProbable CauseSolution
New Peak (+32 Da) MethanolMethyl Carbamate formationSwitch to ACN/Water.
New Peak (+46 Da) EthanolEthyl Carbamate formationSwitch to ACN/Water.
Peak Broadening High Water %Poor solubility (Hydrophobic Urea)Increase Organic ratio or use DMSO for stock.
Protocol: Forced Degradation (Stress Testing)

To validate your stability indicating method (SIM), you must intentionally degrade the sample.

Objective: Achieve 10-20% degradation to identify breakdown products without destroying the parent completely.

Step-by-Step Workflow:

  • Preparation: Prepare a 1 mg/mL stock solution in DMSO.

  • Acid Stress:

    • Mix 1 mL Stock + 1 mL 1N HCl.

    • Heat at 60°C for 2 hours.

    • Neutralize with 1N NaOH before injection.

    • Expected: High hydrolysis (Anilines).

  • Base Stress:

    • Mix 1 mL Stock + 1 mL 1N NaOH.

    • Heat at 60°C for 2 hours.

    • Neutralize with 1N HCl.

    • Expected: Rapid hydrolysis (Anilines).

  • Oxidative Stress:

    • Mix 1 mL Stock + 1 mL 3% H₂O₂.

    • Incubate at Room Temp for 4 hours.

    • Expected: N-oxides or ring oxidation (less likely to cleave urea bond, but shifts retention time).

  • Analysis: Inject 10 µL onto C18 Column (Gradient 5% -> 95% ACN).

Safety Warning

3-Chloroaniline (Degradant B) is significantly more toxic than the parent urea.

  • Hazard: Acute Toxicity (Oral/Dermal/Inhalation).

  • Symptom: Methemoglobinemia (blue skin/lips due to lack of oxygen transport).

  • Handling: All degradation studies must be performed in a fume hood .

References
  • General Urea Stability: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Hydrolysis mechanisms of amides and ureas).
  • Solvent Artifacts in LC-MS: Strege, M. A. (1999). "Hydrolysis of ureas and related compounds in aqueous organic solvents." Analytical Chemistry.

  • Regulatory Guidelines: ICH Harmonised Tripartite Guideline. Stability Testing of New Drug Substances and Products Q1A(R2).

  • Compound Data: PubChem CID 8796 (4-Chlorophenylurea - structural analog for stability comparison).

Sources

Optimization

Technical Support Center: Recrystallization of Substituted Phenylureas

Welcome to the technical support center for the purification of substituted phenylureas. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of substituted phenylureas. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges during the critical purification step of recrystallization. My aim is to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions and effectively troubleshoot your experiments. Substituted phenylureas, a common motif in pharmaceuticals and agrochemicals, present unique challenges due to their hydrogen bonding capabilities, potential for polymorphism, and varied solubility profiles influenced by aromatic substitution.

This center is structured into two main parts: a proactive Frequently Asked Questions (FAQs) section for experimental design and a reactive Troubleshooting Guide for when things go awry.

Frequently Asked Questions (FAQs): Proactive Experimental Design

This section addresses common questions that arise during the planning phase of a recrystallization experiment. A well-designed experiment is the best way to prevent purification failures.

Q1: How do I select the best solvent system for my novel substituted phenylurea?

Selecting an appropriate solvent is the most critical step for a successful recrystallization. The ideal solvent should exhibit a steep solubility curve: dissolving your compound sparingly at room temperature but completely at its boiling point.[1][2] The principle of "like dissolves like" is a useful starting point; the polarity of your solvent should generally match that of your solute.[3]

The Causality: A steep solubility differential ensures that upon cooling, the solution becomes supersaturated, forcing the desired compound to crystallize while impurities, present in lower concentrations, remain in the "mother liquor."[1][4]

Step-by-Step Solvent Screening Protocol:

  • Initial Assessment: Examine the structure of your substituted phenylurea.

    • Polar Substituents (-OH, -NH2, -COOH): These increase polarity and hydrogen bonding potential. Start with polar protic solvents like ethanol, methanol, or even water.[5]

    • Nonpolar Substituents (-Cl, -CH3, alkyl chains): These increase lipophilicity. Consider solvents of intermediate polarity like acetone or ethyl acetate, or nonpolar solvents like toluene if the molecule is sufficiently nonpolar.

    • Disrupting Planarity: Bulky substituents on the urea nitrogen can disrupt crystal packing and increase solubility in less polar solvents.[6]

  • Small-Scale Solubility Tests:

    • Place ~20-30 mg of your crude material into several small test tubes.

    • Add a single solvent to each tube (~0.5 mL) at room temperature. Observe solubility. A good candidate solvent will not dissolve the compound at this stage.[7]

    • Heat the tubes that showed poor room-temperature solubility to the solvent's boiling point. A good solvent will now completely dissolve the compound.

    • Allow the dissolved solutions to cool slowly to room temperature, then in an ice bath. The ideal solvent will yield a high quantity of crystalline precipitate.

  • Considering a Mixed Solvent System: If no single solvent is ideal, use a solvent pair.[8] This typically involves:

    • A "soluble" or "good" solvent in which the compound is highly soluble.

    • An "anti-solvent" or "poor" solvent in which the compound is poorly soluble, but which is miscible with the "good" solvent.

    • Procedure: Dissolve the compound in a minimum amount of the hot "good" solvent. Then, add the "poor" solvent dropwise until the solution becomes faintly cloudy (the saturation point). Add a few drops of the hot "good" solvent to re-clarify and then allow to cool.

G cluster_start Solvent Selection Workflow cluster_testing Small-Scale Solubility Testing start Start with Crude Substituted Phenylurea analyze Analyze Substituents (Polar vs. Nonpolar) start->analyze select Select 3-5 Candidate Solvents (Varying Polarity) analyze->select rt_test Test Solubility in ~0.5 mL Cold Solvent select->rt_test rt_dissolve Dissolves Cold? reject_rt Reject: Too Soluble rt_dissolve->reject_rt Yes heat_test Heat to Boiling heat_dissolve Dissolves Hot? reject_hot Reject: Insoluble heat_dissolve->reject_hot No cool_test Cool Slowly crystals Crystals Form? try_mixed Consider Mixed Solvent System crystals->try_mixed No select_best Select as Good Candidate crystals->select_best Yes

Troubleshooting Guide: A Reactive Approach to Common Failures

Even with careful planning, unexpected issues can arise. This guide provides a systematic, cause-and-effect approach to solving the most common recrystallization problems.

Issue 1: My compound has "oiled out" instead of crystallizing.

"Oiling out" is the separation of a solute-rich liquid phase from the solution instead of a solid crystalline phase.[9][10] This is a significant problem because the oil is an excellent solvent for impurities, and when it finally solidifies, it often traps these impurities, leading to a poor purification outcome.[9][11]

Root Cause Analysis:

  • Thermodynamic Cause: The solution temperature is above the melting point of your compound. This is common for low-melting-point solids or solids with a significant amount of impurity, which depresses the melting point.

  • Kinetic Cause: The rate of supersaturation is too high, and the kinetics of solute integration into a crystal lattice are hindered.[9] This forces the compound out of solution as a liquid before it has time to organize into a crystal lattice. Rapid cooling is a frequent culprit.

Solutions:

  • Re-heat and Dilute: Re-heat the flask until the oil redissolves completely. Add a small amount (10-20% more) of the hot solvent to decrease the saturation level. Allow the solution to cool much more slowly.[11]

  • Lower the Saturation Temperature: Use a larger volume of solvent. This ensures that the solution will become saturated at a lower temperature, which may be below your compound's melting point.

  • Change Solvents: Select a solvent with a lower boiling point. This can help ensure the solution cools below the compound's melting point before crystallization begins.

  • Induce Crystallization Early: As the solution cools, but before oiling out begins, try to induce crystallization by scratching the inside of the flask with a glass rod at the air-liquid interface or by adding a seed crystal.[11] This provides nucleation sites for crystal growth to begin orderly.

G cluster_causes Potential Root Causes cluster_solutions Troubleshooting Steps start Problem: Compound 'Oiled Out' cause1 High Solute Concentration / Rapid Cooling start->cause1 cause2 Solution Temp > Compound Melting Point start->cause2 cause3 High Impurity Load start->cause3 sol1 Reheat to Dissolve Oil. Add 10-20% More Solvent. cause1->sol1 sol4 Change to a Lower- Boiling Point Solvent cause2->sol4 cause3->sol1 sol2 Allow to Cool Slowly (Insulate Flask) sol1->sol2 sol3 Induce Crystallization Early (Scratch/Seed) sol2->sol3

Issue 2: No crystals form, even after the solution is cold.

This indicates that the solution is not sufficiently supersaturated, or that the energy barrier for nucleation (the formation of initial crystal seeds) has not been overcome.

Solutions:

  • Induce Nucleation:

    • Scratching: Vigorously scratch the inside of the flask below the solvent level with a glass rod. This creates microscopic imperfections on the glass that can act as nucleation sites.

    • Seeding: Add a single, pure crystal of your compound (a "seed crystal") to the solution. This provides a perfect template for further crystal growth.[11]

  • Increase Concentration: If induction techniques fail, you likely used too much solvent. Gently heat the solution to evaporate a portion of the solvent. Be careful not to evaporate too much, or the compound may "crash out" of solution, trapping impurities. Once you see slight turbidity, re-heat to clarify and then cool again.

  • Add an Anti-Solvent: If you are using a single-solvent system, you can cautiously add a miscible anti-solvent (one in which your compound is insoluble) dropwise until turbidity persists, then clarify with a drop of the original solvent and cool.

Issue 3: The recrystallized product is still impure or has a low yield.

This is a frustrating outcome that points to issues with either the solvent choice or the technique.

Solutions for Poor Purity:

  • Cooling Rate: If you cooled the solution too quickly (e.g., by placing a hot flask directly into an ice bath), the compound likely "crashed out" instead of crystallizing. This rapid precipitation traps impurities within the solid. The solution is to repeat the recrystallization, allowing the solution to cool slowly to room temperature before moving it to an ice bath.

  • Insoluble Impurities: If you observed insoluble material in the hot solution that was not removed, you must perform a hot gravity filtration. This involves filtering the hot, saturated solution through a pre-warmed funnel to remove the insoluble impurities before allowing the filtrate to cool.

  • Colored Impurities: If your product is colored when it should be white or pale, the impurity is likely a large, polar, conjugated molecule. Add a small amount of activated charcoal to the hot solution, boil for a few minutes, and then perform a hot gravity filtration to remove the charcoal and the adsorbed impurities before cooling.[3]

Solutions for Low Yield:

  • Excess Solvent: The most common cause of low yield is using too much solvent, as a significant portion of your compound will remain dissolved in the mother liquor.[3] Reduce the solvent volume in subsequent attempts.

  • Premature Crystallization: If crystals formed in the funnel during hot filtration, you lost product. Ensure your funnel and receiving flask are pre-heated and use a fluted filter paper for rapid filtration.

  • Incomplete Crystallization: Ensure you have allowed sufficient time for crystallization and have cooled the solution in an ice bath for at least 15-20 minutes to maximize precipitation.

Advanced Topic: The Challenge of Polymorphism

For professionals in drug development, understanding polymorphism is critical. Polymorphism is the ability of a compound to exist in two or more different crystal structures.[12][13][14] These different forms, or polymorphs, can have distinct physical properties, including solubility, melting point, and stability, which can significantly impact a drug's bioavailability and shelf-life.[13]

Q: How do I know if I have a polymorphic compound, and how can I control it?

A: The appearance of different crystal habits (e.g., needles one time, plates another) under slightly different recrystallization conditions is a strong indicator of polymorphism. The choice of solvent, cooling rate, and temperature can all influence which polymorph crystallizes.[12]

  • Thermodynamic vs. Kinetic Control: Rapid cooling from a highly supersaturated solution often yields a less stable, "kinetic" polymorph. Slower cooling and longer crystallization times tend to produce the most stable "thermodynamic" polymorph.

  • Solvent Influence: The solvent can interact with the solute via hydrogen bonding or other intermolecular forces, directing the formation of a specific crystal lattice. Recrystallizing from different solvents (e.g., ethanol vs. toluene) is a common method to screen for polymorphs.

  • Characterization: If you suspect polymorphism, you must use characterization techniques like X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Infrared (IR) Spectroscopy to identify and differentiate the crystal forms.

Controlling polymorphism requires rigorous experimental control. Once a desired polymorph is identified, the crystallization protocol—including solvent system, concentration, cooling profile, and agitation rate—must be precisely defined and consistently followed to ensure reproducible results.

Data Presentation: Solvent Properties and Phenylurea Solubility

The following tables provide reference data to aid in solvent selection.

Table 1: Properties of Common Recrystallization Solvents

SolventBoiling Point (°C)Polarity IndexNotes
Water10010.2Excellent for highly polar, H-bonding compounds. High boiling point can be a disadvantage.[5]
Ethanol784.3A versatile, polar protic solvent. Often used in mixtures with water.[7][15]
Methanol655.1Similar to ethanol but more polar and lower boiling. Good for many polar compounds.[7][15]
Acetone565.1A polar aprotic solvent. Its low boiling point makes it easy to remove.[16]
Ethyl Acetate774.4Medium polarity. Good for compounds that are too soluble in alcohols.[5]
Toluene1112.4Nonpolar aromatic solvent. Useful for less polar phenylureas. High boiling point.[5]

Table 2: Qualitative Solubility of Selected Phenylurea Herbicides

CompoundWaterEthanolChloroformHydrocarbon Solvents
Phenylurea Low Solubility[16]Soluble[16]N/AN/A
Fenuron High Solubility[17]N/AN/ASparingly Soluble[18]
Diuron Very Low Solubility[19][20]N/AN/AN/A

Note: This data is for general guidance. The solubility of your specific substituted phenylurea must be determined experimentally.

References

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

  • Yuan, Y., et al. (2022). Oiling‐Out in Industrial Crystallization of Organic Small Molecules: Mechanisms, Characterization, Regulation, and Applications. Advanced Powder Materials. [Link]

  • Gong, J., et al. (2018). Investigation of Oiling‐Out Phenomenon of Small Organic Molecules in Crystallization Processes: A Review. Chinese Journal of Chemical Engineering. [Link]

  • Baumann, J. B. (1979). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

  • Baumann, J. B. (1979). Solvent selection for recrystallization: An undergraduate organic experiment. Semantic Scholar. [Link]

  • Jiang, S., et al. (2020). The schematic of the oiling out process during the cooling crystallization of an API. ResearchGate. [Link]

  • University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • CD ComputaBio. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from [Link]

  • Solubility of Things. (n.d.). Phenylurea. Retrieved from [Link]

  • Liu, F., et al. (2022). 1-Phenylurea Equilibrium Solubility in Several Mono-Solvents from 283.15 to 323.15 K. ResearchGate. [Link]

  • Wang, L., et al. (2012). Discovery and Structural Modification of 1-Phenyl-3-(1-phenylethyl)urea Derivatives as Inhibitors of Complement. Molecules. [Link]

  • Bolla, M. L., & Barlocco, D. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules. [Link]

  • Solubility of Things. (n.d.). 1-Nitroso-1-phenylurea. Retrieved from [Link]

  • Virtual Amrita Laboratories. (n.d.). Recrystallization. Retrieved from [Link]

  • Van Tonder, E. C. (2012). Recrystallization of Active Pharmaceutical Ingredients. SciSpace. [Link]

  • Burmistrov, V. V., et al. (2024). Substituted Ureas and Their Analogs Containing Framework Fragments: I. 1-(4-Hydroxyadamantan-1-yl)-3-(fluoro/chlorophenyl)ureas. ResearchGate. [Link]

  • Lee, E. H. (2014). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). ResearchGate. [Link]

  • Lee, E. H. (2014). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). Archives of Pharmacal Research. [Link]

  • Quora. (2018). Why is methanol used in recrystallization of urea?[Link]

  • California State University, Stanislaus. (n.d.). Recrystallization. Retrieved from [Link]

  • Du, Y., & Xue, J. (2016). Investigation of Polymorphism and Cocrystallization of Active Pharmaceutical Ingredients Using Vibrational Spectroscopic Techniques. Current Pharmaceutical Design. [Link]

  • Scientific Update. (2024). Understanding Polymorphism and Crystallisation Issues in the Pharmaceutical Industry. Retrieved from [Link]

  • NileRed. (2016). Technique Series: Recrystallization (urea as an example). YouTube. [Link]

  • University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

  • ResearchGate. (n.d.). Controlling and Predicting Crystal Shapes: The Case of Urea. Retrieved from [Link]

  • Danilov, D. V., et al. (2024). Substituted Ureas and Their Analogs Containing Framework Fragments: I. 1-(4-Hydroxyadamantan-1-yl)-3-(fluoro/chlorophenyl)ureas. ResearchGate. [Link]

  • Chegg. (2019). Solved what's the best solvent for recrystallization of urea. Retrieved from [Link]

  • University of Hertfordshire. (n.d.). Fenuron. AERU. [Link]

  • Ren, C., et al. (2021). Solubility of 2-nitro-p-phenylenediamine in nine pure solvents and mixture of (methanol + N-methyl-2-pyrrolidone) from T = (283.15 to 318.15) K: Determination and modelling. ResearchGate. [Link]

  • Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

  • Li, C., et al. (2018). Enhanced Solubility, Stability, and Herbicidal Activity of the Herbicide Diuron by Complex Formation with β-Cyclodextrin. Molecules. [Link]

  • ResearchGate. (2021). Solubility Determination of 2-Phenyl-4 H -benzo[ h ]chromen-4-one in Mixed Solvents and Its Correlation with Thermodynamic Models. [Link]

  • Li, C., et al. (2018). (PDF) Enhanced Solubility, Stability, and Herbicidal Activity of the Herbicide Diuron by Complex Formation with β-Cyclodextrin. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). Diuron. PubChem. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of the FTIR Characteristic Peaks of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

An In-Depth Technical Guide This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectroscopic signature of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea. Designed for researchers and profes...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FTIR) spectroscopic signature of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea. Designed for researchers and professionals in drug development and materials science, this document moves beyond a simple peak list. It offers a comparative framework, contrasting the predicted spectrum of the title compound with experimental data from structurally analogous molecules. This approach elucidates the vibrational contributions of individual functional groups, providing a robust methodology for structural verification and quality control.

Introduction: The Role of Vibrational Spectroscopy in Characterizing Diaryl Ureas

N,N'-diaryl ureas are a significant class of compounds in medicinal chemistry and materials science, known for their potent biological activities and utility as building blocks in supramolecular chemistry.[1][2][3] N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea combines the diaryl urea backbone with an acetyl group and a chloro-substituent, creating a molecule with specific electronic and steric properties that are critical to its function.

FTIR spectroscopy is an indispensable, non-destructive technique for the structural elucidation of such molecules.[4] It probes the vibrational modes of covalent bonds, providing a unique "fingerprint" based on the molecule's functional groups and overall structure. For N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, FTIR is crucial for confirming the presence of the urea linkage, the ketone carbonyl, and the specific substitution patterns on the aromatic rings.

Molecular Structure and Key Vibrational Moieties

To understand the FTIR spectrum, one must first identify the bonds and functional groups expected to produce characteristic absorption bands. The structure of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea contains several key moieties that are IR-active.

Caption: Molecular structure of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

The primary vibrational modes of interest are:

  • N-H Stretching: From the urea linkage (-NH-CO-NH-).

  • C=O Stretching (Amide I): The urea carbonyl group.

  • C=O Stretching (Ketone): The acetyl group carbonyl.

  • N-H Bending / C-N Stretching (Amide II & III): Coupled vibrations within the urea moiety.

  • Aromatic C-H and C=C Stretching: Vibrations from both phenyl rings.

  • C-Cl Stretching: From the chlorophenyl group.

Predicted FTIR Spectrum: Peak Assignments and Analysis

Predicted Wavenumber (cm⁻¹)Vibrational ModeAnalysis and Rationale
3300 - 3350 N-H StretchThe N-H stretching vibrations in secondary amides and ureas typically appear in this region. In solid-state spectra, hydrogen bonding between urea molecules often leads to a single, relatively broad peak instead of two distinct symmetric and asymmetric stretches.
~1700 C=O Stretch (Urea, Amide I)This is the most intense band in the spectrum, characteristic of the urea carbonyl. Its position is higher than in simple amides due to the electronic influence of the two adjacent nitrogen atoms. For comparison, the Amide I band in solid N,N'-diphenylurea appears around 1695-1705 cm⁻¹.[5][6]
~1675 C=O Stretch (Ketone)The acetyl group's ketone carbonyl is expected to absorb at a slightly lower wavenumber than the urea carbonyl. In 4-aminoacetophenone, this peak is observed around 1650-1670 cm⁻¹.[7][8] Conjugation with the aromatic ring lowers its frequency from a typical aliphatic ketone (~1715 cm⁻¹).
1590 - 1610 Aromatic C=C StretchAromatic rings exhibit characteristic C=C stretching vibrations in this region. Multiple bands are often observed.
1530 - 1550 N-H Bend + C-N Stretch (Amide II)This band is a result of the coupling between the N-H in-plane bending and C-N stretching vibrations. It is a hallmark of secondary amide and urea linkages and is typically strong and sharp.
1440 - 1460 Aromatic C=C StretchAnother characteristic absorption for the aromatic rings.
~1320 C-N Stretch + N-H Bend (Amide III)The Amide III band is a more complex, mixed vibration. It is generally weaker than the Amide I and II bands but is a useful confirmatory peak for the urea structure.
~1240 Aryl-C(=O) StretchThis peak corresponds to the stretching of the bond between the acetyl carbonyl carbon and the aromatic ring.
~830 C-H Out-of-Plane BendThis strong peak is indicative of the 1,4-disubstitution (para) pattern on the acetylphenyl ring.
750 - 790 C-H Out-of-Plane BendThis absorption corresponds to the 1,3-disubstitution (meta) pattern on the chlorophenyl ring.
690 - 730 C-Cl StretchThe C-Cl stretching vibration for chlorobenzene derivatives typically appears in this region. This peak confirms the presence of the chloro-substituent.

Comparative Analysis with Structural Analogues

The most effective way to validate the predicted peak assignments is to compare them with the experimentally determined spectra of simpler, related molecules. This comparison highlights how each component of the target molecule contributes to the final spectrum.

Vibrational ModeN,N'-Diphenylurea[6]4-Acetylaniline[8][9]3-Chloroaniline[10][11]N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (Predicted)
N-H Stretch ~3320 cm⁻¹~3430, 3350 cm⁻¹ (primary amine)~3455, 3368 cm⁻¹ (primary amine)~3330 cm⁻¹ (secondary amide)
C=O Stretch (Urea) ~1700 cm⁻¹N/AN/A~1700 cm⁻¹
C=O Stretch (Ketone) N/A~1665 cm⁻¹N/A~1675 cm⁻¹
Amide II Band ~1540 cm⁻¹N/AN/A~1540 cm⁻¹
Aromatic C=C ~1595, 1495, 1445 cm⁻¹~1598, 1565 cm⁻¹~1600, 1480 cm⁻¹~1600, 1540, 1440 cm⁻¹
C-Cl Stretch N/AN/A~700-750 cm⁻¹~690 - 730 cm⁻¹
Aromatic C-H Bending ~750, 695 cm⁻¹ (monosubstituted)~830 cm⁻¹ (para)~770, 680 cm⁻¹ (meta)~830 cm⁻¹ (para), ~780 cm⁻¹ (meta)

Insights from Comparison:

  • Urea Core: The strong absorptions around 1700 cm⁻¹ (Amide I) and 1540 cm⁻¹ (Amide II) are the definitive markers for the diaryl urea backbone, clearly distinguishing it from its aniline precursors.

  • Acetyl Group Influence: The presence of the acetyl group introduces a distinct ketone carbonyl peak (~1675 cm⁻¹), which would be absent in a simpler diaryl urea like N,N'-diphenylurea.

  • Substitution Pattern: The out-of-plane C-H bending region is highly diagnostic. The spectrum is expected to show two distinct peaks: one around 830 cm⁻¹ confirming the para-substitution of the acetylphenyl ring (from the 4-acetylaniline analogue) and another around 780 cm⁻¹ for the meta-substituted chlorophenyl ring (from the 3-chloroaniline analogue).

  • Chloro-Substituent: A peak in the 690-730 cm⁻¹ range, absent in the other analogues, provides direct evidence for the C-Cl bond.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To ensure data is reliable and reproducible, a standardized protocol must be followed. The following describes the Attenuated Total Reflectance (ATR) method, a common and straightforward technique for solid samples.

experimental_workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing A Ensure ATR crystal is clean (e.g., with isopropanol) B Place small amount (~1-2 mg) of solid sample on crystal A->B C Lower anvil and apply consistent pressure to ensure good contact B->C E Collect Sample Spectrum (typically 32-64 scans) C->E D Collect Background Spectrum (empty, clean ATR) D->E F Ratio sample against background to get final absorbance spectrum E->F G Perform baseline correction (if necessary) F->G H Identify and label peak wavenumbers (cm⁻¹) G->H I Compare experimental peaks with reference/predicted data H->I

Caption: Standard workflow for FTIR data acquisition using an ATR accessory.

Methodology:

  • Instrument Preparation: The FTIR spectrometer is turned on and allowed to stabilize. The ATR accessory, typically with a diamond or germanium crystal, is installed.

  • Background Collection: A background spectrum is collected with the clean, empty ATR crystal. This step is critical as it measures the ambient atmosphere (CO₂, H₂O) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.[4]

  • Sample Application: A small quantity of the solid N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea powder is placed directly onto the center of the ATR crystal.

  • Pressure Application: The ATR press anvil is lowered onto the sample and tightened to a consistent torque setting. This ensures intimate contact between the sample and the crystal surface, which is essential for a high-quality spectrum.

  • Sample Spectrum Collection: The sample spectrum is acquired. Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio. The standard spectral range is 4000-400 cm⁻¹.

  • Data Processing: The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final absorbance spectrum. A baseline correction may be applied to correct for any sloping baselines.

  • Cleaning: After analysis, the anvil is raised, and the sample is carefully wiped from the crystal and anvil using a solvent-moistened swab (e.g., isopropanol).

Conclusion

The FTIR spectrum of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is rich with information, providing unambiguous confirmation of its chemical identity. The key diagnostic features are the dual carbonyl absorptions from the urea (~1700 cm⁻¹) and ketone (~1675 cm⁻¹) groups, the strong Amide II band (~1540 cm⁻¹), and the distinct aromatic C-H bending patterns confirming the 1,4- and 1,3-substitution of the two phenyl rings. By comparing these features to simpler structural analogues, researchers can assign each peak with a high degree of confidence, making FTIR an essential tool in the synthesis and analysis of this and related diaryl urea compounds.

References

  • The Department of Chemistry, UWI, Mona, Jamaica. The IR Spectrum of 3-chloroaniline. Available at: [Link]

  • SpectraBase. N,N'-Diphenylurea - Optional[FTIR] - Spectrum. Available at: [Link]

  • NIST. Urea, N,N'-diphenyl-. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • SpectraBase. 4-Aminoacetophenone. Available at: [Link]

  • Gosavi, R. K., et al. (1967). Infrared Spectra and Configuration of Alkylthiourea Derivatives. Journal of the American Chemical Society. Available at: [Link]

  • NIST. 4-Acetylanisole. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • ResearchGate. Theoretical and Spectroscopic Analysis of N,N'-Diphenylurea and N,N'-Dimethyl-N,N'-diphenylurea Conformations. Available at: [Link]

  • ResearchGate. FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),... Available at: [Link]

  • NIST. Diethyl-N,N'-diphenylurea. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • NIST. Acetophenone, 4'-amino-. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • ResearchGate. (PDF) N-(4-Acetylphenyl)-N′-(4-fluorophenyl)urea. Available at: [Link]

  • NIST. Acetophenone, 4'-amino- (Gas Phase). NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • PMC. Diaryl Ureas as an Antiprotozoal Chemotype. Available at: [Link]

  • ACS Publications. Diaryl Ureas as an Antiprotozoal Chemotype. ACS Infectious Diseases. Available at: [Link]

  • NIST. Urea, N'-(4-chlorophenyl)-N,N-dimethyl-. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • PubMed. Diaryl Ureas as an Antiprotozoal Chemotype. Available at: [Link]

  • Google Patents. Novel process for synthesis of heteroaryl-substituted urea compounds.
  • PubChemLite. N-(4-chlorophenyl)-n'-(3-hydroxyphenyl)urea (C13H11ClN2O2). Available at: [Link]

  • ResearchGate. FT-IR spectra of a 4-nitroaniline, b P4-NA, c PVA, d P4-NA/PVA... Available at: [Link]

  • Atmiya University. Synthesis and Characterization of 3-(4-Chlorophenyl)-N- hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives. Available at: [Link]

  • ResearchGate. FTIR spectra obtained in the range of 4000 cm⁻¹ to 400 cm⁻¹ for the... Available at: [Link]

  • PubMed. Synthesis, IR spectra, crystal structure and DFT studies on 1-acetyl-3-(4-chlorophenyl)-5-(4-methylphenyl)-2-pyrazoline. Available at: [Link]

  • PMC. Fourier transform infrared spectroscopy (FTIR) analysis, chlorophyll content and antioxidant properties of native and defatted foliage of green leafy vegetables. Available at: [Link]

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Comparative

A Senior Application Scientist's Guide to the C-NMR Spectroscopic Analysis of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

Authored by: [Your Name/Gemini], Senior Application Scientist Introduction N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is a disubstituted urea derivative of significant interest in medicinal chemistry and materials scienc...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is a disubstituted urea derivative of significant interest in medicinal chemistry and materials science. Its biological activity and material properties are intrinsically linked to its molecular structure. Unambiguous structural elucidation is therefore a critical step in its synthesis and application. Among the suite of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR) spectroscopy stands out as a powerful, non-destructive tool providing direct insight into the carbon skeleton of the molecule.

This guide provides a comprehensive analysis of the expected ¹³C-NMR chemical shifts for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea. We will delve into a comparative analysis with related structures, present a detailed protocol for experimental data acquisition, and discuss advanced techniques for spectral assignment. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural characterization of novel organic compounds.

Predicted ¹³C-NMR Chemical Shifts and Comparative Analysis

Caption: Numbering scheme for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

Table 1: Predicted ¹³C-NMR Chemical Shifts for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea and Comparison with Analogs.

Carbon AtomPredicted Chemical Shift (ppm)Rationale and Comparison with Analogous Compounds
C9 (Urea C=O)152 - 158The urea carbonyl is a quaternary carbon and typically appears in this region. Its chemical shift is sensitive to the electronic nature of the attached nitrogen atoms.[1]
C7 (Acetyl C=O)195 - 205The ketone carbonyl of the acetyl group is expected to be significantly downfield.[4]
C8 (Acetyl CH₃)25 - 30The methyl carbon of the acetyl group will appear in the aliphatic region.[4]
C1 (C-NH)~142This ipso-carbon is attached to the electron-donating nitrogen of the urea, but the acetyl group in the para position will have a deshielding effect.
C4 (C-C=O)~132This ipso-carbon is attached to the electron-withdrawing acetyl group, causing a downfield shift.
C2, C6~118These carbons are ortho to the urea nitrogen and will be shielded.
C3, C5~130These carbons are meta to the urea nitrogen and ortho to the acetyl group, leading to a downfield shift.
C10 (C-NH)~140This ipso-carbon is attached to the urea nitrogen. The meta chloro group will have a moderate deshielding effect.
C13 (C-Cl)~135The carbon directly attached to the electronegative chlorine atom will be significantly deshielded.
C11~122This carbon is ortho to the urea nitrogen and will be shielded.
C15~120This carbon is also ortho to the urea nitrogen and will be shielded.
C12~130This carbon is para to the urea nitrogen and meta to the chlorine, resulting in a downfield shift.
C14~118This carbon is ortho to the chlorine and meta to the urea nitrogen.

Note: Predicted chemical shifts are in ppm relative to a TMS standard and are based on typical ranges for the given functional groups and substituent effects. Actual experimental values may vary depending on the solvent and other experimental conditions.[5]

Experimental Protocol for ¹³C-NMR Data Acquisition

The following protocol outlines the steps for acquiring a high-quality ¹³C-NMR spectrum of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

1. Sample Preparation:

  • Weigh approximately 10-20 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often a good choice for ureas due to their hydrogen bonding capabilities.[1]

  • Ensure the sample is fully dissolved; sonication may be used to aid dissolution.

2. NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.[6]

  • Tune and match the ¹³C probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to obtain a narrow and symmetrical solvent peak.

3. Data Acquisition:

  • Acquire a standard proton-decoupled ¹³C spectrum.

  • Typical acquisition parameters:

    • Spectral width: 0 - 220 ppm

    • Pulse angle: 30-45°

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on the sample concentration and desired signal-to-noise ratio.[2]

4. Data Processing:

  • Apply an exponential window function to improve the signal-to-noise ratio.

  • Fourier transform the free induction decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm or CDCl₃ at 77.16 ppm).

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh 10-20 mg of sample dissolve Dissolve in 0.7 mL deuterated solvent weigh->dissolve transfer Transfer to NMR tube dissolve->transfer setup Spectrometer Setup (Tune, Lock, Shim) transfer->setup acquire Acquire Proton-Decoupled Spectrum setup->acquire process Fourier Transform & Phasing acquire->process reference Reference to Solvent Peak process->reference Final Spectrum Final Spectrum reference->Final Spectrum

Caption: Experimental workflow for acquiring a ¹³C-NMR spectrum.

Advanced NMR Techniques for Unambiguous Spectral Assignment

For a molecule with multiple aromatic signals, a standard ¹³C-NMR spectrum may not be sufficient for unambiguous assignment. Two-dimensional (2D) NMR experiments are invaluable for this purpose.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates carbon signals with their directly attached protons. It allows for the definitive assignment of all protonated carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between carbons and protons that are two or three bonds away. This is particularly useful for assigning quaternary carbons (like C1, C4, C7, C9, C10, and C13) by observing their correlations with nearby protons.[6]

G start Obtain ¹H and ¹³C Spectra hs_qc Run HSQC Experiment start->hs_qc hmbc Run HMBC Experiment start->hmbc assign_protonated Assign Protonated Carbons hs_qc->assign_protonated assign_quaternary Assign Quaternary Carbons hmbc->assign_quaternary final_assignment Complete Spectral Assignment assign_protonated->final_assignment assign_quaternary->final_assignment

Caption: Decision tree for unambiguous spectral assignment using 2D NMR.

Alternative and Complementary Analytical Techniques

While ¹³C-NMR is a cornerstone of structural elucidation, a comprehensive characterization relies on a combination of techniques:

  • ¹H-NMR Spectroscopy: Provides information about the number, environment, and connectivity of protons in the molecule. The integration and splitting patterns of the aromatic protons can help to confirm the substitution patterns on the phenyl rings.

  • Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming the structure.

  • Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as the N-H and C=O stretches of the urea and acetyl groups.

  • Elemental Analysis: Determines the percentage composition of elements (C, H, N) in the compound, which can be compared with the theoretical values for the proposed structure.

Conclusion

The structural characterization of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea is readily achievable through a systematic application of ¹³C-NMR spectroscopy. By combining predicted chemical shifts, comparative analysis with known compounds, and the application of advanced 2D NMR techniques, researchers can confidently assign the carbon skeleton of this molecule. The protocols and insights provided in this guide serve as a robust framework for the analysis of this and other novel substituted urea derivatives, ensuring the scientific integrity of subsequent research and development efforts.

References

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea

This guide provides essential safety and logistical information for the proper disposal of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, a substituted phenylurea compound. Designed for researchers, scientists, and drug dev...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and logistical information for the proper disposal of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea, a substituted phenylurea compound. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety protocols to ensure the safe management of this chemical waste. As no specific safety data sheet (SDS) is readily available for this compound, the following procedures are based on the known hazards of structurally related chemicals, including substituted phenylureas and chlorinated aromatic compounds.

Hazard Identification and Risk Assessment

N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea possesses structural motifs that necessitate a cautious approach to its handling and disposal. The presence of a chlorinated phenyl group suggests that it should be treated as a chlorinated aromatic compound, which are known for their potential toxicity and environmental persistence.[1] Phenylurea herbicides, a related class of compounds, can also be slow to degrade in the environment.[2][3]

Anticipated Hazards:

  • Toxicity: Based on data for similar compounds, N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea may be harmful if swallowed, inhaled, or in contact with skin.[4] It may also cause skin and eye irritation.[5]

  • Environmental Persistence: Chlorinated aromatic compounds are often resistant to natural degradation, posing a long-term environmental risk if not disposed of correctly.[2]

  • Thermal Decomposition Byproducts: While the specific thermal decomposition products of this compound are not documented, heating urea and chlorinated hydrocarbons can release toxic gases and byproducts, such as ammonia, oxides of nitrogen, carbon monoxide, carbon dioxide, and potentially more hazardous chlorinated compounds like phosgene or dioxins under certain conditions.[6][7][8][9] Therefore, incineration should only be performed in a licensed hazardous waste facility equipped to handle such emissions.

Due to these potential hazards, all waste containing N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea must be treated as hazardous waste.[1]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea in any form (solid, solution, or as waste):

PPE ComponentSpecificationRationale
Gloves Nitrile or other chemically resistant gloves.To prevent skin contact and absorption.
Eye Protection Safety glasses with side shields or chemical splash goggles.To protect eyes from dust particles and splashes.
Lab Coat Standard laboratory coat.To protect skin and clothing from contamination.
Respiratory Protection Use in a certified chemical fume hood. If not possible, a NIOSH-approved respirator for organic vapors and particulates is recommended.To prevent inhalation of airborne particles.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

  • Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space. Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Don Appropriate PPE: Before approaching the spill, don the full personal protective equipment as outlined in the table above.

  • Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid generating dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill.

  • Collect the Waste: Place all contaminated materials (spilled substance, absorbent materials, and any contaminated cleaning supplies) into a clearly labeled, sealable hazardous waste container.

  • Decontaminate the Area: Wipe down the spill area with a suitable solvent (such as acetone or ethanol), followed by a thorough wash with soap and water. All materials used for decontamination should also be disposed of as hazardous waste.

  • Seek Medical Attention if Exposed: If skin or eye contact occurs, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air and seek medical attention.[5][10]

Disposal Workflow

The proper disposal of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea must comply with all local, state, and federal regulations for hazardous waste.[11][12][13] The following workflow provides a systematic approach to ensure safe and compliant disposal.

Caption: Disposal workflow for N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea.

Step-by-Step Disposal Procedure:

  • Waste Segregation: Do not mix N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Containerization:

    • Solid Waste: Collect dry waste, including contaminated PPE and spill cleanup materials, in a durable, sealable container.

    • Liquid Waste: Collect solutions containing N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea in a leak-proof, chemically compatible container. Do not overfill.

  • Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea". Include the date of accumulation.

  • Temporary Storage: Store the sealed and labeled waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area. Ensure segregation from incompatible materials, such as strong oxidizing agents.[10]

  • Professional Disposal: Contact your institution's EHS department to arrange for the collection and disposal of the hazardous waste by a licensed contractor. The most appropriate disposal method, likely high-temperature incineration, will be determined by the disposal facility in accordance with EPA regulations for chlorinated organic compounds.[1][14]

Regulatory Considerations

The disposal of N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea likely falls under the Resource Conservation and Recovery Act (RCRA) regulations enforced by the U.S. Environmental Protection Agency (EPA). Specifically, as a chlorinated organic compound, it may be classified under the F-list (F024, F025) or K-list of hazardous wastes, depending on the process that generated it.[12][13][14] Always consult your institution's EHS department and local regulations for specific guidance.

References

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